Technical Documentation Center

(8-Fluoro-6-methylquinolin-3-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (8-Fluoro-6-methylquinolin-3-yl)methanol

Core Science & Biosynthesis

Foundational

(8-Fluoro-6-methylquinolin-3-yl)methanol: A Proposed In-Depth Investigation into its Preliminary Biological Activity

A Senior Application Scientist's Guide to Unveiling the Therapeutic Potential of a Novel Quinoline Derivative Introduction: The Quinoline Scaffold as a Foundation for Drug Discovery The quinoline ring system, a fusion of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Unveiling the Therapeutic Potential of a Novel Quinoline Derivative

Introduction: The Quinoline Scaffold as a Foundation for Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, represents a privileged scaffold in medicinal chemistry.[1][2] Its derivatives have demonstrated a broad spectrum of pharmacological properties, including potent antimicrobial, anticancer, and anti-inflammatory activities.[3][4][5] The introduction of a fluorine atom into the quinoline nucleus, a common strategy in modern drug design, can significantly enhance metabolic stability and binding affinity to target proteins, often leading to improved therapeutic efficacy.[6][7] Specifically, the fluoroquinolone class of antibiotics has been a cornerstone in treating bacterial infections for decades.[7][8]

This technical guide outlines a comprehensive and logical workflow for the preliminary biological evaluation of a novel, yet uncharacterized, compound: (8-Fluoro-6-methylquinolin-3-yl)methanol. The proposed investigations are grounded in the well-established biological activities of structurally related quinoline and fluoroquinolone derivatives.[3][9][10] This document is intended for researchers, scientists, and drug development professionals, providing a detailed roadmap for elucidating the potential therapeutic value of this compound.

Hypothesized Biological Activities and Rationale

Based on the extensive literature on quinoline derivatives, we hypothesize that (8-Fluoro-6-methylquinolin-3-yl)methanol possesses one or more of the following biological activities:

  • Antimicrobial Activity: The fluoroquinolone scaffold is strongly associated with antibacterial properties.[3][8][9] The proposed investigations will therefore prioritize screening against a panel of clinically relevant Gram-positive and Gram-negative bacteria. Furthermore, given that some quinoline derivatives exhibit antifungal properties, this will also be explored.[3][11]

  • Anticancer Activity: A growing body of evidence highlights the potent anticancer activities of novel fluoroquinolone derivatives.[6][7][12][13][14] These compounds often exert their effects through the inhibition of topoisomerase II, an enzyme crucial for DNA replication in rapidly dividing cancer cells.[12] Therefore, cytotoxicity screening against a panel of human cancer cell lines is a logical and promising avenue of investigation.

Proposed Experimental Workflow for Preliminary Biological Evaluation

The following sections detail the proposed experimental protocols for a systematic and rigorous preliminary biological characterization of (8-Fluoro-6-methylquinolin-3-yl)methanol.

Antimicrobial Susceptibility Testing

The initial assessment of antimicrobial activity will be conducted using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) against a panel of representative bacterial and fungal strains.

Experimental Protocol: Broth Microdilution for MIC Determination

  • Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of (8-Fluoro-6-methylquinolin-3-yl)methanol in dimethyl sulfoxide (DMSO).

  • Bacterial and Fungal Strains: The following strains are recommended for the initial screen:

    • Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 29213), Bacillus subtilis (e.g., ATCC 6633)

    • Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

    • Fungal strain: Candida albicans (e.g., ATCC 90028)

  • Preparation of Inoculum: Culture the microbial strains overnight in appropriate broth (Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Adjust the turbidity of the inoculum to a 0.5 McFarland standard.

  • Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in the appropriate broth to achieve a concentration range of 128 µg/mL to 0.25 µg/mL.

  • Inoculation: Add the standardized inoculum to each well.

  • Controls: Include a positive control (broth with inoculum and no compound) and a negative control (broth only). A known antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) should be included as a reference compound.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

  • Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation: Antimicrobial Activity

Microbial StrainMIC (µg/mL) of (8-Fluoro-6-methylquinolin-3-yl)methanolMIC (µg/mL) of Reference Drug
S. aureus
B. subtilis
E. coli
P. aeruginosa
C. albicans

Causality Behind Experimental Choices: The broth microdilution method is a standardized and widely accepted technique for determining the MIC of antimicrobial agents, providing a quantitative measure of their potency. The selected microbial strains represent a broad spectrum of common pathogens, including both Gram-positive and Gram-negative bacteria, as well as a clinically relevant fungal species.

In-Vitro Anticancer Activity Screening

The potential cytotoxic effects of (8-Fluoro-6-methylquinolin-3-yl)methanol will be evaluated against a panel of human cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Protocol: MTT Assay for Cytotoxicity

  • Cell Lines: A representative panel of human cancer cell lines is recommended for the initial screening:

    • MCF-7 (Breast adenocarcinoma)

    • A549 (Lung carcinoma)

    • HCT-116 (Colorectal carcinoma)

    • HeLa (Cervical cancer) 2[15]. Cell Culture: Maintain the cell lines in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of (8-Fluoro-6-methylquinolin-3-yl)methanol (e.g., 0.1, 1, 10, 50, 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%.

Data Presentation: In-Vitro Anticancer Activity

Cancer Cell LineIC50 (µM) of (8-Fluoro-6-methylquinolin-3-yl)methanolIC50 (µM) of Doxorubicin
MCF-7
A549
HCT-116
HeLa

Causality Behind Experimental Choices: The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a widely used method for screening cytotoxic compounds. The selected cell lines represent different types of common cancers, providing an initial indication of the compound's spectrum of anticancer activity.

Visualizing the Anticancer Screening Workflow

Anticancer_Screening_Workflow cluster_culture Cell Culture cluster_treatment Treatment cluster_assay MTT Assay cluster_analysis Data Analysis Cell_Seeding Seed Cells in 96-well plates Compound_Addition Add Serial Dilutions of Compound Cell_Seeding->Compound_Addition Incubation_48h Incubate for 48-72h Compound_Addition->Incubation_48h MTT_Addition Add MTT Reagent Incubation_48h->MTT_Addition Incubation_4h Incubate for 4h MTT_Addition->Incubation_4h Formazan_Solubilization Solubilize Formazan Incubation_4h->Formazan_Solubilization Absorbance_Reading Read Absorbance at 570 nm Formazan_Solubilization->Absorbance_Reading IC50_Calculation Calculate IC50 Absorbance_Reading->IC50_Calculation

Caption: Workflow for in-vitro anticancer activity screening.

Proposed Mechanism of Action Studies

Should significant anticancer activity be observed, preliminary mechanism of action studies can be initiated. Based on the literature for fluoroquinolone derivatives, inhibition of topoisomerase II is a likely mechanism.

[12]Visualizing the Proposed Topoisomerase II Inhibition Pathway

Topoisomerase_II_Inhibition Compound (8-Fluoro-6-methylquinolin-3-yl)methanol Topoisomerase_II Topoisomerase II Compound->Topoisomerase_II Inhibits DNA_Replication DNA Replication & Transcription Topoisomerase_II->DNA_Replication Essential for DSB DNA Double-Strand Breaks Topoisomerase_II->DSB Leads to accumulation of Apoptosis Apoptosis DSB->Apoptosis Cell_Cycle_Arrest Cell Cycle Arrest DSB->Cell_Cycle_Arrest

Sources

Exploratory

Spectroscopic Characterization of (8-Fluoro-6-methylquinolin-3-yl)methanol: An In-depth Technical Guide

Introduction In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a cornerstone of success. Quinoline derivatives, in particular, represent a privile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a cornerstone of success. Quinoline derivatives, in particular, represent a privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities. This guide provides a comprehensive technical overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic properties of (8-Fluoro-6-methylquinolin-3-yl)methanol, a key intermediate in the synthesis of various pharmacologically active agents. As researchers and scientists in drug development, a thorough understanding of the spectral data of such molecules is paramount for confirming identity, assessing purity, and understanding structure-activity relationships. This document is structured to provide not just the data, but also the underlying scientific rationale for the experimental methodologies and the interpretation of the resulting spectra.

Infrared (IR) Spectroscopy: Unveiling Functional Groups

Infrared spectroscopy is a powerful, non-destructive technique that provides information about the vibrational modes of molecules. The absorption of infrared radiation at specific frequencies corresponds to the vibrations of particular bonds and functional groups within a molecule. For (8-Fluoro-6-methylquinolin-3-yl)methanol, IR spectroscopy is instrumental in confirming the presence of key functional groups, such as the hydroxyl (-OH) and the aromatic quinoline core.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

A common and efficient method for obtaining the IR spectrum of a solid sample is through Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FT-IR) spectroscopy.

Methodology:

  • Sample Preparation: A small amount of the solid (8-Fluoro-6-methylquinolin-3-yl)methanol is placed directly onto the ATR crystal (typically diamond or germanium).

  • Pressure Application: A pressure arm is engaged to ensure intimate contact between the sample and the crystal.

  • Data Acquisition: The IR spectrum is recorded, typically over a range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is recorded prior to sample analysis and automatically subtracted from the sample spectrum.

  • Data Processing: The resulting spectrum is processed to identify the key absorption bands.

Diagram of the IR Spectroscopy Workflow

IR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis Sample Solid Sample ATR_Crystal ATR Crystal Sample->ATR_Crystal Place sample on crystal FTIR_Spectrometer FT-IR Spectrometer ATR_Crystal->FTIR_Spectrometer Acquire Spectrum (4000-400 cm⁻¹) Spectrum IR Spectrum FTIR_Spectrometer->Spectrum Interpretation Identify Functional Groups Spectrum->Interpretation

Caption: Workflow for ATR FT-IR Spectroscopy.

Interpretation of the IR Spectrum

The IR spectrum of (8-Fluoro-6-methylquinolin-3-yl)methanol is expected to exhibit several characteristic absorption bands.

Vibrational Mode **Expected Wavenumber (cm⁻¹) **Intensity Significance
O-H Stretch3600-3200Strong, BroadConfirms the presence of the hydroxyl group. The broadness is due to hydrogen bonding.[1][2][3][4]
C-H Stretch (Aromatic)3100-3000MediumIndicates the C-H bonds of the quinoline ring.
C-H Stretch (Aliphatic)3000-2850MediumCorresponds to the C-H bonds of the methyl (-CH₃) and methylene (-CH₂OH) groups.[5]
C=N and C=C Stretch (Aromatic)1620-1450Medium to StrongCharacteristic of the quinoline ring system.[6][7]
C-O Stretch1260-1000StrongIndicative of the alcohol C-O bond.[8]
C-F Stretch1250-1000StrongConfirms the presence of the fluorine substituent on the aromatic ring.
Out-of-Plane C-H Bending900-675Medium to StrongProvides information about the substitution pattern of the aromatic ring.

The "fingerprint region" (below 1500 cm⁻¹) will show a complex pattern of absorptions that is unique to the molecule's overall structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of individual atoms, primarily ¹H and ¹³C, allowing for the complete assignment of the molecular structure.

Experimental Protocol: ¹H and ¹³C NMR

Methodology:

  • Sample Preparation: Approximately 5-10 mg of (8-Fluoro-6-methylquinolin-3-yl)methanol is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

  • Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned and the magnetic field is shimmed to ensure homogeneity.

  • ¹H NMR Acquisition: A standard one-dimensional ¹H NMR spectrum is acquired. Key parameters include the number of scans, relaxation delay, and pulse width.

  • ¹³C NMR Acquisition: A one-dimensional ¹³C NMR spectrum is acquired. Due to the lower natural abundance of ¹³C, a larger number of scans is typically required. Proton decoupling is commonly used to simplify the spectrum to singlets for each unique carbon.

  • Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, and the resulting spectrum is phased and baseline corrected. The chemical shifts are referenced to the solvent peak or TMS.[9]

Diagram of the NMR Spectroscopy Workflow

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis Sample Compound NMR_Tube NMR Tube Sample->NMR_Tube Solvent Deuterated Solvent Solvent->NMR_Tube NMR_Spectrometer NMR Spectrometer NMR_Tube->NMR_Spectrometer Acquire ¹H & ¹³C Spectra FID Raw Data (FID) NMR_Spectrometer->FID Spectrum Processed Spectrum FID->Spectrum Fourier Transform Structure Structural Elucidation Spectrum->Structure Interpretation

Caption: General workflow for NMR spectroscopy.

¹H NMR Spectral Interpretation

The ¹H NMR spectrum of (8-Fluoro-6-methylquinolin-3-yl)methanol will provide a wealth of structural information through chemical shifts, integration, and spin-spin coupling.

Proton(s) Expected Chemical Shift (δ, ppm) Multiplicity Integration Assignment Rationale
H-28.8 - 9.2s1HDeshielded by the adjacent nitrogen atom.
H-47.8 - 8.2s1HAromatic proton on the pyridine ring.
H-57.2 - 7.6d1HAromatic proton on the benzene ring, coupled to H-7.
H-77.0 - 7.4d1HAromatic proton on the benzene ring, coupled to H-5.
-CH₂OH4.5 - 5.0s2HMethylene protons adjacent to the electron-withdrawing hydroxyl group and aromatic ring.[2][4]
-CH₃2.4 - 2.7s3HMethyl group protons on the aromatic ring.
-OHVariable (1.5 - 5.0)br s1HChemical shift is concentration and solvent dependent; often exchanges with trace water.[2][4]

Note: The exact chemical shifts and coupling constants can be influenced by the choice of solvent.

¹³C NMR Spectral Interpretation

The proton-decoupled ¹³C NMR spectrum will show a single peak for each unique carbon atom.

Carbon(s) Expected Chemical Shift (δ, ppm) Assignment Rationale
C-2148 - 152Carbon adjacent to nitrogen in the quinoline ring.
C-3135 - 140Aromatic carbon bearing the methanol substituent.
C-4125 - 130Aromatic carbon on the pyridine ring.
C-4a128 - 132Bridgehead carbon.
C-5120 - 125Aromatic carbon.
C-6138 - 142Aromatic carbon bearing the methyl group.
C-7125 - 130Aromatic carbon.
C-8155 - 160 (d)Aromatic carbon bonded to fluorine, shows a large C-F coupling.
C-8a145 - 150Bridgehead carbon adjacent to nitrogen.
-CH₂OH60 - 65Aliphatic carbon attached to the hydroxyl group.[3]
-CH₃20 - 25Aliphatic carbon of the methyl group.

Note: The carbon attached to fluorine (C-8) will appear as a doublet due to ¹JCF coupling.

Conclusion

The combined application of IR and NMR spectroscopy provides a robust and comprehensive characterization of (8-Fluoro-6-methylquinolin-3-yl)methanol. IR spectroscopy confirms the presence of the key hydroxyl and quinoline functional groups, while ¹H and ¹³C NMR spectroscopy provide a detailed map of the molecular structure, allowing for unambiguous identification and assessment of purity. The data and interpretations presented in this guide serve as a valuable resource for researchers and scientists engaged in the synthesis, characterization, and application of novel quinoline-based compounds in drug discovery and development.

References

  • TSI Journals. (2018, June 28). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
  • Rathee, N. (2025, September 24). IR Spectra of Alcohols. Prezi.
  • TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Der | 13769.
  • Academia.edu. (PDF) Quinoline-Based Materials: Spectroscopic Investigations as well as DFT and TD-DFT Calculations.
  • ResearchGate. 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ).
  • UNCW Institutional Repository. Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives.
  • Organic Chemistry: A Tenth Edition. 17.11 Spectroscopy of Alcohols and Phenols.
  • Rsc.org. SUPPORTING INFORMATION.
  • Chemistry LibreTexts. (2022, October 4). 3.1.12: Spectroscopy of Alcohols and Phenols.
  • OpenStax. (2023, September 20). 17.11 Spectroscopy of Alcohols and Phenols - Organic Chemistry.
  • Repository. CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES Adam Beck A Thesis Submitted to the University of North.
  • PMC. (2024, July 4). Synthesis, DFT studies on a series of tunable quinoline derivatives.
  • Arabian Journal of Chemistry. (2017, January 1). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study.
  • Frontiers. Supplementary Material File 1: NMR Data for Compound 3-6, F8 and F8·2HCl The proton chemical shifts (δ) were reported relative.
  • (2017, January 1). The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols.
  • Journal of Applied Bioanalysis. Spectroscopic Analysis And Molecular Orbital Studies Of A Quinoline Derivative: Insights From Ir, Raman, Nmr, Uv.
  • PMC. (2023, May 16). Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds.
  • PMC. Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs.
  • PrepChem.com. (2020, January 22). Synthesis of 8-methylquinoline.
  • MDPI. (2023, October 8). Synthesis of (R)-(6-Methoxyquinolin-4-yl)[(1S,2S,4S,5R)-5-vinylquinuclidin-2-yl]methanol Tetraphenylborate Ion-Pair Complex: Characterization, Antimicrobial, and Computational Study.
  • PMC. (2-Chloro-8-methylquinolin-3-yl)methanol.
  • PubChemLite. 8-fluoro-6-methylquinoline-3-carbonitrile (C11H7FN2).
  • MDPI. (2022, July 5). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines.
  • KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist.
  • (2020, September 15). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines.
  • (2026, February 24). CH3OH infrared spectrum of methanol prominent wavenumbers cm-1 detecting hydroxyl functional groups present finger print for identification of methanol methyl alcohol image diagram doc brown's advanced organic chemistry revision notes.
  • Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups.
  • Mid-IR Spectra of Quinoline and Phenanthridine in H 2 O and Ar.

Sources

Foundational

mechanism of action for 8-fluoro-6-methylquinoline derivatives

An In-depth Technical Guide to the Mechanism of Action for 8-Fluoro-6-Methylquinoline Derivatives Introduction Quinoline derivatives represent a versatile class of heterocyclic compounds that have garnered significant at...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Mechanism of Action for 8-Fluoro-6-Methylquinoline Derivatives

Introduction

Quinoline derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide spectrum of biological activities.[1][2] Among these, 8-fluoro-6-methylquinoline and its analogues are of particular interest for their potential as both antimicrobial and anticancer agents. The strategic placement of a fluorine atom at the 8-position and a methyl group at the 6-position can significantly influence the physicochemical properties of the quinoline scaffold, such as lipophilicity and metabolic stability, thereby modulating their biological activity.[3][4] This guide provides a comprehensive overview of the established and putative mechanisms of action for 8-fluoro-6-methylquinoline derivatives, drawing upon research on closely related quinoline and fluoroquinolone compounds to elucidate their molecular interactions and cellular effects.

Part 1: Antimicrobial Mechanism of Action

The primary and most well-elucidated mechanism of action for fluoroquinolone derivatives, a class to which 8-fluoro-6-methylquinoline belongs, is the inhibition of bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[5][6] These enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination, making them excellent targets for antibacterial agents.[5]

Inhibition of Bacterial DNA Gyrase and Topoisomerase IV

Fluoroquinolones exert their bactericidal effect by forming a stable ternary complex with the bacterial topoisomerase and DNA.[5][6] This complex blocks the progression of the replication fork, leading to double-stranded DNA breaks and ultimately cell death.[5]

  • DNA Gyrase: Primarily found in Gram-negative bacteria, DNA gyrase is responsible for introducing negative supercoils into the bacterial DNA, a process essential for DNA compaction and replication.[5]

  • Topoisomerase IV: Predominantly active in Gram-positive bacteria, topoisomerase IV is responsible for decatenating newly replicated daughter chromosomes, allowing for their segregation into daughter cells.[5]

The following diagram illustrates the general mechanism of fluoroquinolone action on bacterial topoisomerases.

Fluoroquinolone_Mechanism cluster_bacterial_cell Bacterial Cell Fluoroquinolone Fluoroquinolone DNA_Gyrase_Topo_IV DNA Gyrase / Topoisomerase IV Fluoroquinolone->DNA_Gyrase_Topo_IV Binds to Ternary_Complex Fluoroquinolone-Enzyme-DNA Complex Fluoroquinolone->Ternary_Complex Bacterial_DNA Bacterial DNA DNA_Gyrase_Topo_IV->Bacterial_DNA Acts on DNA_Gyrase_Topo_IV->Ternary_Complex Bacterial_DNA->Ternary_Complex Replication_Block Replication Fork Blockage Ternary_Complex->Replication_Block DS_Breaks Double-Strand DNA Breaks Replication_Block->DS_Breaks Cell_Death Bacterial Cell Death DS_Breaks->Cell_Death

Caption: Mechanism of fluoroquinolone antibacterial action.

Experimental Protocol: Determining Minimum Inhibitory Concentration (MIC)

A standard method to assess the antimicrobial activity of a compound is to determine its Minimum Inhibitory Concentration (MIC) against various bacterial strains.

Methodology:

  • Preparation of Bacterial Inoculum: A pure culture of the test bacterium is grown overnight in a suitable broth medium (e.g., Mueller-Hinton Broth). The culture is then diluted to a standardized concentration (typically 1 x 10^5 to 1 x 10^6 CFU/mL).

  • Preparation of Compound Dilutions: A stock solution of the 8-fluoro-6-methylquinoline derivative is prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions of the compound are then made in the broth medium in a 96-well microtiter plate.

  • Inoculation: Each well containing the compound dilution is inoculated with the standardized bacterial suspension. Positive (no compound) and negative (no bacteria) controls are included.

  • Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

  • Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacterium.

Bacterial Strain MIC Range for Fluoroquinolones (µg/mL)
Staphylococcus aureus0.1 - 10
Streptococcus pneumoniae0.1 - 5
Pseudomonas aeruginosa0.5 - 20
Escherichia coli0.05 - 5

Note: The above MIC ranges are representative for fluoroquinolones and would need to be experimentally determined for specific 8-fluoro-6-methylquinoline derivatives.[7][8][9]

Part 2: Anticancer Mechanisms of Action

Quinoline derivatives have demonstrated a remarkable diversity of anticancer activities, targeting multiple pathways involved in tumor growth, proliferation, and survival.[1][2] While the precise mechanisms for 8-fluoro-6-methylquinoline derivatives are still under investigation, several key pathways have been identified for structurally related compounds.

Inhibition of Tubulin Polymerization

A prominent mechanism of action for some quinoline derivatives is the inhibition of tubulin polymerization.[10] Microtubules, which are dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and the mitotic spindle. Disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[10] Certain quinoline-chalcone derivatives have been shown to bind to the colchicine-binding site on β-tubulin, thereby inhibiting microtubule assembly.[11]

Modulation of Signaling Pathways

Quinoline derivatives have been shown to modulate the activity of various signaling pathways that are often dysregulated in cancer.

  • Kinase Inhibition: Several quinoline derivatives have been developed as inhibitors of receptor tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), as well as non-receptor tyrosine kinases like c-Met.[1] Inhibition of these kinases can block downstream signaling pathways that promote cell proliferation, angiogenesis, and metastasis.

  • Downregulation of Oncoproteins: Some quinoline compounds have been found to downregulate the expression of specific oncoproteins. For instance, one study showed that a novel quinoline derivative exerted its anticancer effect by downregulating Lumican, a proteoglycan implicated in tumor progression.[1]

Induction of Apoptosis and Cell Cycle Arrest

A common outcome of the interaction of quinoline derivatives with cancer cells is the induction of apoptosis (programmed cell death) and cell cycle arrest.[2][10] This can be a direct consequence of DNA damage or the inhibition of key cellular processes like microtubule formation.

The following diagram provides a generalized overview of the potential anticancer mechanisms of quinoline derivatives.

Anticancer_Mechanism cluster_cancer_cell Cancer Cell Quinoline_Derivative 8-Fluoro-6-methylquinoline Derivative Tubulin Tubulin Quinoline_Derivative->Tubulin Inhibits Kinases Receptor Tyrosine Kinases (e.g., EGFR, VEGFR) Quinoline_Derivative->Kinases Inhibits Oncoproteins Oncoprotein Expression (e.g., Lumican) Quinoline_Derivative->Oncoproteins Downregulates Microtubules Microtubule Polymerization Tubulin->Microtubules Forms Cell_Cycle Cell Cycle Progression Microtubules->Cell_Cycle Regulates Signaling_Pathways Proliferation & Angiogenesis Signaling Pathways Kinases->Signaling_Pathways Activates Signaling_Pathways->Cell_Cycle Oncoproteins->Signaling_Pathways Apoptosis Apoptosis Cell_Cycle->Apoptosis Arrest leads to

Caption: Potential anticancer mechanisms of quinoline derivatives.

Experimental Protocol: Cell Viability Assay (MTS Assay)

The MTS assay is a colorimetric method used to assess cell viability and proliferation. It is commonly used to evaluate the cytotoxic effects of potential anticancer compounds.

Methodology:

  • Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

  • Compound Treatment: The cells are treated with various concentrations of the 8-fluoro-6-methylquinoline derivative for a specified period (e.g., 24, 48, or 72 hours).

  • MTS Reagent Addition: The MTS reagent, which contains a tetrazolium salt, is added to each well.

  • Incubation: The plate is incubated for 1-4 hours at 37°C. During this time, viable cells with active metabolism convert the MTS tetrazolium salt into a colored formazan product.

  • Absorbance Measurement: The absorbance of the formazan product is measured using a microplate reader at a wavelength of 490 nm.

  • Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated relative to untreated control cells, and the IC50 (the concentration of the compound that inhibits cell growth by 50%) can be determined.

Cancer Cell Line Representative IC50 for Quinoline Derivatives (µM)
MCF-7 (Breast Cancer)1 - 20
A549 (Lung Cancer)2 - 30
HCT116 (Colon Cancer)0.5 - 15
K562 (Leukemia)0.01 - 5

Note: The IC50 values are highly dependent on the specific derivative and the cancer cell line being tested.[10][11]

Conclusion

8-Fluoro-6-methylquinoline derivatives represent a promising scaffold for the development of novel therapeutic agents. Their mechanism of action is multifaceted, with a well-established role as inhibitors of bacterial DNA gyrase and topoisomerase IV in the context of antimicrobial activity. As anticancer agents, their effects are more diverse, potentially involving the inhibition of tubulin polymerization, modulation of key signaling pathways, and induction of apoptosis. Further research is necessary to fully elucidate the specific molecular targets and mechanisms of action for individual 8-fluoro-6-methylquinoline derivatives, which will be crucial for their optimization and clinical development.

References
  • Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking - PMC. (n.d.).
  • Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents. (n.d.).
  • The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican - PMC. (n.d.).
  • The antibacterial activity of fluoroquinolone derivatives: An update (2018–2021). (n.d.).
  • Investigation of the Immunomodulatory Effect of Quinoline Derivatives with Antitumor Activity. (2026, February 23).
  • Antibacterial Activity of Lipophilic Fluoroquinolone Derivatives. (2009, September 1).
  • Comprehensive review on current developments of quinoline-based anticancer agents. (2016, December 1).
  • The antibacterial activity of fluoroquinolone derivatives: An update (2018-2021) - PubMed. (2021, November 15).
  • Discovery of Novel Quinoline–Chalcone Derivatives as Potent Antitumor Agents with Microtubule Polymerization Inhibitory Activity | Journal of Medicinal Chemistry - ACS Publications. (2018, December 11).
  • Synthesis of Fluoroquinolones derivatives as Antimicrobial Agents - Semantic Scholar. (n.d.).
  • 6-bromo-8-fluoro-2-methylquinoline | CAS 958650-94-7 - ResolveMass Laboratories Inc. -. (n.d.).
  • An In-depth Technical Guide to Fluoro-Methyl-Nitroquinolines and Their Analogues - Benchchem. (n.d.).

Sources

Protocols & Analytical Methods

Method

Application Note: (8-Fluoro-6-methylquinolin-3-yl)methanol in Targeted Drug Discovery

Executive Summary & Structural Rationale In modern medicinal chemistry, the strategic decoration of privileged scaffolds is paramount for optimizing both pharmacodynamics and pharmacokinetics. (8-Fluoro-6-methylquinolin-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In modern medicinal chemistry, the strategic decoration of privileged scaffolds is paramount for optimizing both pharmacodynamics and pharmacokinetics. (8-Fluoro-6-methylquinolin-3-yl)methanol (CAS 1597773-41-5) has emerged as a highly versatile building block for the synthesis of advanced therapeutics, particularly in the realm of kinase inhibitors[1].

As an Application Scientist, it is critical to understand the causality behind each structural feature of this molecule:

  • The 8-Fluoro Substituent: The incorporation of fluorine at the 8-position is a deliberate metabolic shield. It blocks cytochrome P450-mediated oxidation at a known metabolic hotspot, thereby increasing the in vivo half-life of the resulting drug[2]. Furthermore, the strong electron-withdrawing effect of the fluorine atom significantly lowers the pKa of the adjacent quinoline nitrogen. This reduction in basicity is a proven strategy to mitigate hERG channel binding, effectively reducing cardiotoxic liabilities[3].

  • The 6-Methyl Substituent: This moiety serves as a hydrophobic anchor, designed to optimally fill lipophilic pockets within target receptor active sites (such as the ATP-binding domain of kinases), enhancing overall binding affinity via van der Waals interactions[3].

  • The 3-Hydroxymethyl Handle: This functional group provides a highly reactive, primary alcohol that can be readily activated for nucleophilic substitution, allowing for seamless integration into larger, complex pharmacophores[1].

Target Application: Kinase Inhibition Pathways

Quinoline derivatives, particularly 8-fluoroquinolines, are extensively utilized in the development of receptor tyrosine kinase (RTK) inhibitors, such as those targeting c-Met[3]. Aberrant c-Met activation by Hepatocyte Growth Factor (HGF) drives tumor proliferation and metastasis. By utilizing (8-Fluoro-6-methylquinolin-3-yl)methanol to build ATP-competitive inhibitors, researchers can effectively shut down downstream oncogenic signaling.

Pathway HGF HGF (Ligand) cMet c-Met Receptor Tyrosine Kinase HGF->cMet Activates PI3K PI3K / AKT Pathway cMet->PI3K Phosphorylation RAS RAS / MAPK Pathway cMet->RAS Phosphorylation Inhibitor 8-Fluoroquinoline-derived c-Met Inhibitor Inhibitor->cMet ATP-competitive Inhibition Proliferation Tumor Cell Proliferation & Survival PI3K->Proliferation Promotes RAS->Proliferation Promotes

Caption: c-Met Kinase Signaling Pathway and Inhibition by 8-Fluoroquinoline Derivatives.

Quantitative Physicochemical Profiling

To understand the value of this specific building block, we must quantify the impact of its functional groups. Table 1 summarizes the physicochemical shifts induced by the 8-fluoro substitution compared to its non-fluorinated analogue.

Table 1: Quantitative Physicochemical Profiling of Quinoline Building Blocks

Parameter(6-Methylquinolin-3-yl)methanol(8-Fluoro-6-methylquinolin-3-yl)methanolPharmacological Impact of 8-Fluoro Substitution
Molecular Weight 173.21 g/mol 191.20 g/mol Negligible increase; maintains low MW for lead optimization.
Predicted LogP ~2.1~2.5Enhanced lipophilicity improves membrane permeability[2].
Quinoline N pKa ~4.9~3.5Reduced basicity mitigates hERG channel binding risk[3].
Metabolic Stability Moderate (C8 is a CYP hotspot)HighFluorine blocks oxidative metabolism, increasing half-life[4].

Synthetic Workflows & Self-Validating Protocols

To utilize (8-Fluoro-6-methylquinolin-3-yl)methanol effectively, the hydroxymethyl group must be activated. The following workflow and protocols detail the conversion of this building block into a reactive electrophile, followed by its coupling to a target pharmacophore.

Workflow SM (8-Fluoro-6-methylquinolin- 3-yl)methanol Act Activation (SOCl2) SM->Act Int Alkyl Chloride Intermediate Act->Int Coupling Nucleophilic Coupling (SN2) Int->Coupling API Target API (e.g., Kinase Inhibitor) Coupling->API

Caption: Synthetic Workflow for the Derivatization of (8-Fluoro-6-methylquinolin-3-yl)methanol.

Protocol A: Activation via Chlorination (Self-Validating System)

Objective: Convert the primary alcohol to 3-(chloromethyl)-8-fluoro-6-methylquinoline.

Causality & Reagent Selection: Thionyl chloride ( SOCl2​ ) is selected over mesyl chloride ( MsCl ). The resulting alkyl chloride is significantly more stable during silica gel chromatography than a mesylate, preventing premature degradation. The addition of catalytic DMF generates a highly reactive Vilsmeier-Haack intermediate, which accelerates the nucleophilic displacement of the activated hydroxyl group, ensuring complete conversion.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 eq of (8-Fluoro-6-methylquinolin-3-yl)methanol in anhydrous Dichloromethane (DCM) (0.2 M concentration) under an inert argon atmosphere.

  • Catalysis: Add 0.05 eq of anhydrous N,N-Dimethylformamide (DMF).

  • Activation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add 1.5 eq of Thionyl Chloride ( SOCl2​ ) over 10 minutes.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Self-Validation Check (In-Process): Monitor via TLC (Hexanes:EtOAc 1:1). The reaction is self-validating through the cessation of SO2​ and HCl gas evolution. Furthermore, LC-MS validation must show the complete disappearance of the starting material mass ( [M+H]+=192 ) and the appearance of the product mass with the characteristic chlorine isotope pattern ( [M+H]+=210/212 ).

  • Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ until the aqueous layer reaches pH 8. Extract with DCM (3x), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the alkyl chloride intermediate.

Protocol B: SN2 Coupling for Scaffold Assembly

Objective: Couple the alkyl chloride intermediate with a secondary amine or phenol to build the final drug scaffold.

Causality & Reagent Selection: N,N-Diisopropylethylamine (DIPEA) is utilized as the base rather than Triethylamine (TEA). Due to its increased steric hindrance, DIPEA acts exclusively as a non-nucleophilic base, neutralizing the HCl byproduct without competing with the primary nucleophile for the electrophilic carbon. Acetonitrile ( CH3​CN ) is selected as the solvent because its polar aprotic nature optimally stabilizes the SN​2 transition state.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 eq of the alkyl chloride intermediate and 1.2 eq of the target nucleophile (e.g., a functionalized piperazine) in anhydrous Acetonitrile (0.1 M).

  • Base Addition: Add 2.5 eq of DIPEA to the mixture.

  • Reaction: Heat the mixture to 65 °C and stir for 12 hours.

  • Self-Validation Check (Purification): Post-reaction, an acid-base extraction sequence serves as a self-purifying validation step. Dilute the mixture with EtOAc and wash with 1M HCl. The basic quinoline product will partition into the aqueous acidic layer, leaving non-basic organic impurities in the organic layer. Basify the aqueous layer to pH 10 with 2M NaOH and re-extract with EtOAc.

  • Isolation: Dry the organic layer over Na2​SO4​ , filter, and concentrate to yield the highly pure coupled API scaffold.

References

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL
  • Discovery of Potent and Selective 8-Fluorotriazolopyridine c-Met Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL
  • (8-Fluoro-6-methylquinolin-3-yl)
  • An In-depth Technical Guide to Fluoro-Methyl-Nitroquinolines and Their Analogues Source: Benchchem URL

Sources

Application

Application Note: Strategic Incorporation of (8-Fluoro-6-methylquinolin-3-yl)methanol into Bioactive Scaffolds

Executive Summary & Scaffold Rationale The functionalization of privileged heterocyclic scaffolds is a cornerstone of modern drug discovery. The quinoline core is ubiquitous in approved therapeutics, exhibiting broad-spe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scaffold Rationale

The functionalization of privileged heterocyclic scaffolds is a cornerstone of modern drug discovery. The quinoline core is ubiquitous in approved therapeutics, exhibiting broad-spectrum activities ranging from antimalarial and antibacterial to targeted kinase inhibition[1]. Within this chemical space, (8-Fluoro-6-methylquinolin-3-yl)methanol (CAS: 1597773-41-5) emerges as a highly specialized, versatile building block.

This application note provides a comprehensive guide for medicinal chemists and drug development professionals on how to effectively integrate this scaffold into larger bioactive architectures. The strategic value of this specific substitution pattern lies in its tripartite functionality:

  • The 8-Fluoro Substituent: Fluorine incorporation at the 8-position serves a dual purpose. First, it blocks a common site of cytochrome P450-mediated metabolic oxidation, thereby increasing the half-life of the resulting drug candidate. Second, its strong electron-withdrawing nature lowers the pKa of the adjacent quinoline nitrogen. This reduction in basicity is a proven strategy to enhance membrane permeability and oral bioavailability, a critical factor in the design of antibacterial agents like ATP synthase inhibitors[2] and c-Met kinase inhibitors[3].

  • The 6-Methyl Substituent: The methyl group provides a localized lipophilic anchor, optimizing Van der Waals interactions and allowing the scaffold to snugly fit into hydrophobic sub-pockets of target enzymes or receptors[4].

  • The C3-Hydroxymethyl Vector: The primary alcohol acts as a highly versatile synthetic handle. It can be oxidized, halogenated, or etherified to generate divergent libraries of analogs without altering the core pharmacophore[5].

Physicochemical Profiling & Biological Impact

To understand how this scaffold behaves in a biological system, we must map its structural features to pharmacological outcomes. The diagram below illustrates the causality between the scaffold's functional groups and their downstream biological impact.

BioPathway A 8-Fluoro-6-methylquinoline Scaffold B 8-Fluoro Substitution A->B C 6-Methyl Substitution A->C D C3-Vector Derivatization A->D E Metabolic Stability & pKa Modulation B->E F Hydrophobic Pocket Engagement C->F G Target-Specific H-Bonding / Covalent Binding D->G H Enhanced Oral Bioavailability E->H I High-Affinity Target Inhibition (e.g., c-Met, ATP Synthase) F->I G->I H->I Synergistic Effect

Caption: Pharmacophore mapping of the 8-fluoro-6-methylquinoline scaffold and its biological outcomes.

Strategic Derivatization Workflows

The C3-hydroxymethyl group is a pseudo-benzylic alcohol, making it highly reactive yet stable enough for long-term storage. We highlight three primary synthetic pathways to integrate this scaffold into larger molecules:

  • Pathway A: Oxidation & Reductive Amination. The alcohol is oxidized to a carbaldehyde. This intermediate is highly electrophilic and undergoes reductive amination with primary or secondary amines. This pathway is extensively used to synthesize quinoline-based antibacterial agents and kinase inhibitors[2].

  • Pathway B: Halogenation & Nucleophilic Displacement. Conversion of the alcohol to a bromomethyl group creates a potent electrophile for S_N2 reactions. This is ideal for attaching bulky nucleophiles, such as thiols or complex amines, often utilized in the synthesis of antifungal analogs[4].

  • Pathway C: Etherification & Click Chemistry. Deprotonation of the alcohol followed by alkylation with propargyl bromide yields an alkyne-terminated ether. This sets the stage for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a standard method for attaching the quinoline core to targeting ligands, such as glycoconjugates for selective mTORC1 inhibition[5].

SynthesisWorkflow A (8-Fluoro-6-methylquinolin-3-yl)methanol B Oxidation (MnO2) A->B E Halogenation (PBr3) A->E H Etherification (NaH, Propargyl-Br) A->H C Aldehyde Intermediate B->C D Reductive Amination (Kinase Inhibitors) C->D F Bromomethyl Intermediate E->F G SN2 Displacement (Anti-infectives) F->G I Alkyne Intermediate H->I J CuAAC Click Chemistry (Glycoconjugates) I->J

Caption: Divergent synthetic workflows leveraging the C3-hydroxymethyl vector of the quinoline scaffold.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection and environmental conditions is explicitly stated to ensure reproducibility and scientific integrity.

Protocol 1: Mild Oxidation to 8-Fluoro-6-methylquinoline-3-carbaldehyde

Objective: Selectively oxidize the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid.

  • Preparation: Dissolve (8-Fluoro-6-methylquinolin-3-yl)methanol (1.0 equiv, 5.0 mmol) in anhydrous dichloromethane (DCM, 25 mL) under an argon atmosphere.

    • Causality: DCM is an aprotic, non-coordinating solvent that readily dissolves the quinoline scaffold without interfering with the surface-mediated oxidation mechanism.

  • Reagent Addition: Add activated Manganese(IV) oxide (MnO₂, 10.0 equiv, 50.0 mmol) in a single portion.

    • Causality: A large excess of activated MnO₂ is required because the reaction occurs entirely on the solid surface of the reagent. MnO₂ is highly chemoselective for allylic and benzylic-type alcohols, preventing over-oxidation[1].

  • Reaction: Stir the heterogeneous mixture vigorously at room temperature for 12–16 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

  • Workup: Filter the suspension through a pad of Celite to remove the manganese salts. Wash the Celite pad thoroughly with additional DCM (3 × 20 mL).

  • Isolation: Concentrate the filtrate under reduced pressure to afford the crude aldehyde, which is typically >95% pure and can be used directly in reductive aminations.

Protocol 2: Synthesis of 3-(Bromomethyl)-8-fluoro-6-methylquinoline

Objective: Convert the hydroxymethyl group into a highly reactive bromomethyl electrophile.

  • Preparation: Dissolve the starting alcohol (1.0 equiv, 3.0 mmol) in anhydrous tetrahydrofuran (THF, 15 mL) and cool the solution to 0 °C in an ice bath.

  • Halogenation: Dropwise add Phosphorus tribromide (PBr₃, 1.2 equiv, 3.6 mmol) via a syringe over 10 minutes.

    • Causality: PBr₃ reacts with the alcohol to form a phosphite ester intermediate, which is subsequently displaced by the bromide ion in an S_N2 fashion. Cooling to 0 °C controls the exothermic nature of this reaction and prevents ether by-product formation.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Quenching: Carefully quench the reaction by pouring it into ice-cold saturated aqueous NaHCO₃ (30 mL).

    • Causality: The basic quench neutralizes the generated hydrobromic acid (HBr) and unreacted PBr₃, preventing the protonation of the quinoline nitrogen which would complicate extraction.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Use the product immediately or store at -20 °C under argon, as benzylic bromides are prone to slow hydrolysis and dimerization.

Protocol 3: Alkyne Etherification for Click Chemistry

Objective: Install a terminal alkyne for downstream CuAAC glycoconjugation[5].

  • Deprotonation: To an ice-cooled solution of the starting alcohol (1.0 equiv, 2.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 10 mL), add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv, 3.0 mmol) portion-wise.

    • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol, generating a highly nucleophilic alkoxide while releasing hydrogen gas. DMF stabilizes the resulting ion pair.

  • Alkylation: After 30 minutes of stirring at 0 °C, add Propargyl bromide (80 wt% in toluene, 1.5 equiv, 3.0 mmol) dropwise.

  • Reaction: Stir the mixture at room temperature for 4 hours until TLC indicates complete consumption of the starting material.

  • Workup: Quench with saturated aqueous NH₄Cl (10 mL) to neutralize excess NaH. Extract with Diethyl Ether (3 × 15 mL). Wash the organic layer extensively with brine (5 × 15 mL) to remove residual DMF. Dry, concentrate, and purify via flash chromatography.

Quantitative Data Summary

The table below summarizes the expected quantitative outcomes and analytical parameters for the three key derivatization protocols.

Intermediate ProductReaction PathwayReagents / ConditionsExpected YieldPurification MethodKey Analytical Marker (¹H NMR)
Aldehyde Oxidation (Pathway A)MnO₂ (10 eq), DCM, RT, 12h88 - 94%Celite Filtration (No column needed)Sharp singlet at ~10.2 ppm (CHO)
Bromide Halogenation (Pathway B)PBr₃ (1.2 eq), THF, 0 °C to RT, 2h75 - 82%Aqueous Workup (Use immediately)Singlet shift from ~4.8 ppm to ~4.6 ppm (CH₂Br)
Alkyne Ether Etherification (Pathway C)NaH (1.5 eq), Propargyl-Br, DMF, RT, 4h68 - 75%Silica Gel Flash ChromatographyTerminal alkyne triplet at ~2.5 ppm

References

  • ACS Publications. Glycoconjugation of Quinoline as an Effective Strategy for Selective Inhibition of mTORC1. Journal of Medicinal Chemistry. 6

  • NIH/PMC. Amine Basicity of Quinoline ATP Synthase Inhibitors Drives Antibacterial Activity against Pseudomonas aeruginosa.2

  • ACS Publications. Discovery of Potent and Selective 8-Fluorotriazolopyridine c-Met Inhibitors. Journal of Medicinal Chemistry.3

  • NIH/PMC. Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs.4

  • RSC Advances. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs.1

Sources

Method

Application Notes and Protocols for the Catalytic Reduction Synthesis of (8-Fluoro-6-methylquinolin-3-yl)methanol

For: Researchers, scientists, and drug development professionals. Introduction: The Significance of Functionalized Quinolines in Medicinal Chemistry The quinoline scaffold is a privileged heterocyclic motif frequently en...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Functionalized Quinolines in Medicinal Chemistry

The quinoline scaffold is a privileged heterocyclic motif frequently encountered in a vast array of pharmaceuticals and biologically active compounds. Its unique electronic properties and ability to participate in various intermolecular interactions make it a cornerstone in modern drug discovery. The targeted synthesis of specifically functionalized quinoline derivatives, such as (8-Fluoro-6-methylquinolin-3-yl)methanol, is of paramount importance for the development of novel therapeutic agents. The introduction of a hydroxymethyl group at the 3-position provides a crucial handle for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

This document provides a comprehensive guide to the synthesis of (8-Fluoro-6-methylquinolin-3-yl)methanol, detailing a robust and efficient two-step synthetic sequence. The methodology leverages a classical Vilsmeier-Haack formylation to construct the key aldehyde intermediate, followed by a chemoselective reduction to afford the desired primary alcohol. A final dechlorination step is required to yield the target compound. The protocols herein are designed to be both informative for seasoned researchers and accessible to those new to quinoline chemistry, with a focus on the underlying chemical principles and practical experimental considerations.

Synthetic Strategy Overview

The synthesis of (8-Fluoro-6-methylquinolin-3-yl)methanol is accomplished via a three-stage process, commencing with the construction of the quinoline core, followed by the selective reduction of a carbonyl group, and concluding with a reductive dechlorination.

Synthetic_Pathway A 2-Fluoro-4-methylacetanilide B 2-Chloro-8-fluoro-6-methylquinoline-3-carbaldehyde A->B Vilsmeier-Haack (POCl3, DMF) C (2-Chloro-8-fluoro-6-methylquinolin-3-yl)methanol B->C Selective Reduction (NaBH4, EtOH) D (8-Fluoro-6-methylquinolin-3-yl)methanol C->D Reductive Dechlorination (Pd/C, H2)

Caption: Overall synthetic route to (8-Fluoro-6-methylquinolin-3-yl)methanol.

This strategic approach ensures high yields and selectivity, with each step employing well-established and reliable chemical transformations. The following sections provide detailed protocols and mechanistic insights for each stage of this synthesis.

Part 1: Synthesis of 2-Chloro-8-fluoro-6-methylquinoline-3-carbaldehyde via Vilsmeier-Haack Reaction

The initial step involves the construction of the quinoline ring system with the required formyl group at the 3-position. The Vilsmeier-Haack reaction is a powerful and versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] In this context, a substituted acetanilide serves as the precursor to the quinoline core.

Mechanism and Rationale

The Vilsmeier-Haack reaction proceeds through the formation of a highly electrophilic iminium salt, known as the Vilsmeier reagent, from the reaction of a substituted amide (in this case, N,N-dimethylformamide, DMF) and a dehydrating agent such as phosphorus oxychloride (POCl₃).[3] This electrophile then attacks the electron-rich aromatic ring of the acetanilide, leading to cyclization and the formation of the 2-chloroquinoline-3-carbaldehyde. The reaction is regioselective, with the substitution pattern on the aniline precursor directing the final substitution pattern on the quinoline ring. Electron-donating groups on the acetanilide generally lead to higher yields.

Vilsmeier_Haack_Mechanism cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Aromatic Substitution and Cyclization DMF DMF Vilsmeier_Reagent [ClCH=N(CH3)2]+[PO2Cl2]- DMF->Vilsmeier_Reagent Reacts with POCl3 POCl3 POCl3->Vilsmeier_Reagent Acetanilide 2-Fluoro-4-methylacetanilide Intermediate Iminium Intermediate Acetanilide->Intermediate Attacks Vilsmeier Reagent Product 2-Chloro-8-fluoro-6-methyl- quinoline-3-carbaldehyde Intermediate->Product Cyclization & Hydrolysis

Caption: Simplified mechanism of the Vilsmeier-Haack reaction.

Experimental Protocol

Materials:

  • 2-Fluoro-4-methylacetanilide

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃), freshly distilled

  • Crushed ice

  • Saturated sodium bicarbonate solution

  • Ethyl acetate

Procedure:

  • Vilsmeier Reagent Preparation: In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a calcium chloride guard tube, add anhydrous DMF (5 mL per gram of acetanilide). Cool the flask in an ice-salt bath to 0-5 °C.

  • Slowly add freshly distilled POCl₃ (approximately 4 equivalents) dropwise to the DMF with constant stirring, ensuring the temperature does not rise above 10 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C to ensure the complete formation of the Vilsmeier reagent.

  • Reaction with Acetanilide: To the pre-formed Vilsmeier reagent, add 2-fluoro-4-methylacetanilide (1 equivalent) portion-wise, maintaining the temperature below 10 °C.

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Heat the reaction mixture in a pre-heated water bath at 80-90 °C for 4-10 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Carefully and slowly pour the reaction mixture onto a large beaker of crushed ice with vigorous stirring. This step is highly exothermic.

  • Neutralize the mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7.

  • Filter the precipitated solid product, wash it thoroughly with cold water, and dry it under vacuum.

  • Purification: Recrystallize the crude product from ethyl acetate to obtain pure 2-chloro-8-fluoro-6-methylquinoline-3-carbaldehyde.

ParameterRecommended ValueRationale
POCl₃:Acetanilide Ratio 4:1 to 12:1 (molar)An excess of POCl₃ drives the reaction to completion.[4]
Initial Temperature 0-5 °CControls the exothermic formation of the Vilsmeier reagent.[5]
Reaction Temperature 80-90 °CProvides the necessary activation energy for cyclization.[5]
Reaction Time 4-10 hoursTime required for complete conversion, monitored by TLC.[5]
Work-up pH ~7Ensures complete precipitation of the product.[5]

Part 2: Selective Reduction of the Aldehyde to a Primary Alcohol

The second stage of the synthesis involves the chemoselective reduction of the aldehyde group at the 3-position of the quinoline ring to a primary alcohol. For this transformation, sodium borohydride (NaBH₄) is the reagent of choice due to its mild nature and excellent selectivity for reducing aldehydes and ketones in the presence of other reducible functional groups, such as the quinoline ring itself.

Mechanism and Rationale

Sodium borohydride acts as a source of hydride ions (H⁻). The reduction proceeds via nucleophilic attack of the hydride ion on the electrophilic carbonyl carbon of the aldehyde.[6] This initial attack forms an alkoxide intermediate. Subsequent protonation of the alkoxide, typically from the solvent (e.g., ethanol) or during an aqueous workup, yields the primary alcohol. The key to the success of this step is the chemoselectivity of NaBH₄, which does not typically reduce the aromatic quinoline ring under these mild conditions.

NaBH4_Reduction Aldehyde 2-Chloro-8-fluoro-6-methyl- quinoline-3-carbaldehyde Alkoxide Alkoxide Intermediate Aldehyde->Alkoxide 1. NaBH4 (Hydride attack) Alcohol (2-Chloro-8-fluoro-6-methyl- quinolin-3-yl)methanol Alkoxide->Alcohol 2. EtOH (Protonation)

Caption: Mechanism of sodium borohydride reduction of the aldehyde.

Experimental Protocol

Materials:

  • 2-Chloro-8-fluoro-6-methylquinoline-3-carbaldehyde

  • Sodium borohydride (NaBH₄)

  • Ethanol (or Methanol)

  • Deionized water

  • Ethyl acetate

  • Brine

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 2-chloro-8-fluoro-6-methylquinoline-3-carbaldehyde (1 equivalent) in ethanol (10-20 mL per gram of aldehyde).

  • Cool the solution in an ice bath to 0-5 °C.

  • Addition of NaBH₄: Slowly add sodium borohydride (1.5-2.0 equivalents) portion-wise to the stirred solution. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-3 hours. Monitor the reaction progress by TLC.

  • Work-up and Isolation: Once the reaction is complete, carefully quench the reaction by the slow addition of deionized water.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane-ethyl acetate gradient) to afford pure (2-Chloro-8-fluoro-6-methylquinolin-3-yl)methanol.

ParameterRecommended ValueRationale
NaBH₄:Aldehyde Ratio 1.5:1 to 2.0:1 (molar)A slight excess ensures complete reduction of the aldehyde.
Solvent Ethanol or MethanolProtic solvents that facilitate the reaction and protonation step.
Temperature 0 °C to Room TemperatureControls the reaction rate and minimizes side reactions.
Reaction Time 1-3 hoursTypically sufficient for complete conversion.

Part 3: Reductive Dechlorination to Yield the Final Product

The final step in the synthesis is the removal of the chlorine atom at the 2-position of the quinoline ring. Catalytic hydrogenation is an effective method for this transformation.

Rationale

The 2-chloro substituent is susceptible to hydrogenolysis, a process where a C-Cl bond is cleaved by hydrogen in the presence of a catalyst, typically palladium on carbon (Pd/C). The hydrogen source can be hydrogen gas or a transfer hydrogenation reagent like ammonium formate. This step is crucial for obtaining the final target compound, (8-Fluoro-6-methylquinolin-3-yl)methanol.

Experimental Protocol

Materials:

  • (2-Chloro-8-fluoro-6-methylquinolin-3-yl)methanol

  • 10% Palladium on carbon (Pd/C)

  • Methanol

  • Hydrogen gas supply or Ammonium formate

  • Celite®

Procedure (using H₂ gas):

  • Reaction Setup: In a hydrogenation flask, dissolve (2-Chloro-8-fluoro-6-methylquinolin-3-yl)methanol (1 equivalent) in methanol.

  • Add 10% Pd/C (5-10% by weight of the starting material).

  • Evacuate the flask and backfill with hydrogen gas (balloon pressure is often sufficient).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 4-12 hours. Monitor the reaction progress by TLC.

  • Work-up and Isolation: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

  • Wash the Celite® pad with methanol.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by recrystallization or column chromatography to obtain pure (8-Fluoro-6-methylquinolin-3-yl)methanol.

Characterization Data (Hypothetical)

CompoundMolecular FormulaMolecular WeightAppearance¹H NMR (CDCl₃, δ ppm)¹³C NMR (CDCl₃, δ ppm)MS (ESI+) m/z
2-Chloro-8-fluoro-6-methylquinoline-3-carbaldehyde C₁₁H₆ClFNO223.63Pale yellow solid9.95 (s, 1H), 8.50 (s, 1H), 7.85 (d, 1H), 7.40 (d, 1H), 2.50 (s, 3H)190.2, 158.5 (d), 148.1, 145.3, 136.8, 130.5, 128.2, 125.6 (d), 122.1, 115.4 (d), 21.8224.0 [M+H]⁺
(2-Chloro-8-fluoro-6-methylquinolin-3-yl)methanol C₁₁H₈ClFNO225.64White solid8.20 (s, 1H), 7.75 (d, 1H), 7.30 (d, 1H), 4.80 (d, 2H), 2.45 (s, 3H), 2.10 (t, 1H)157.9 (d), 147.5, 144.8, 135.2, 131.0, 129.5, 126.8 (d), 124.3, 114.9 (d), 62.5, 21.5226.0 [M+H]⁺
(8-Fluoro-6-methylquinolin-3-yl)methanol C₁₁H₁₀FNO191.20Off-white solid8.80 (s, 1H), 8.10 (s, 1H), 7.70 (d, 1H), 7.25 (d, 1H), 4.75 (d, 2H), 2.40 (s, 3H), 2.05 (t, 1H)157.5 (d), 148.9, 146.2, 134.8, 130.1, 128.8, 125.4 (d), 123.7, 114.5 (d), 63.1, 21.2192.1 [M+H]⁺

Conclusion

The synthetic route detailed in these application notes provides a reliable and efficient pathway to (8-Fluoro-6-methylquinolin-3-yl)methanol, a valuable building block for medicinal chemistry and drug discovery programs. The Vilsmeier-Haack reaction offers a robust method for the construction of the key aldehyde intermediate, while the subsequent chemoselective reduction with sodium borohydride and final catalytic dechlorination proceed with high yields and selectivity. These protocols, grounded in well-established chemical principles, are intended to empower researchers to synthesize this and related functionalized quinoline derivatives with confidence.

References

  • Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. (n.d.). Indian Journal of Chemistry - Section B.
  • Abdel-Wahab, B. F., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8484–8515. [Link]

  • Chemistry Steps. (2023). Vilsmeier-Haack Reaction. [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). International Journal of Pharmaceutical Sciences and Research.
  • Redamala, R. (2022). UNDER SOLVENT-FREE CONDITIONS, ACETYLATION and VILSMEIER-HAACK FORMYLATION REACTIONS WITH ACETANILIDES and ANILINES. Journal of Pharma Research.
  • Zhang, N., & Dong, D. (n.d.). Formylation and the Vilsmeier Reagent. Science of Synthesis.
  • HCO2H-promoted hydrolysis of 2-chloroquinolines to quinolones. (n.d.). New Journal of Chemistry. [Link]

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. [Link]

  • Illuminati, G., et al. (1966). Piperidino dechlorination of chloroquinolines. Solvent effects on the reaction kinetics. Journal of the American Chemical Society, 88(11), 2519–2524. [Link]

  • Massoud, M. A. M., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). ARKIVOC.
  • Abdel-Wahab, B. F., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8484-8515.
  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. [Link]

  • Potdar, V. V., et al. (2024). Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. Asian Journal of Chemistry, 36(6), 1518-1522.
  • Meth-Cohn, O., & Narine, B. (1981). Chlorination of 2-Chloroquinoline-3-carbaldehydes. Tetrahedron Letters, 22(28), 2685-2688.
  • The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. (2016). International Journal of Science and Research (IJSR).
  • Bhat, S. Y., et al. (2020). Synthesis and characterization of quinoline-carbaldehyde derivatives as novel inhibitors for leishmanial methionine aminopeptidase 1. European Journal of Medicinal Chemistry, 186, 111860.
  • Saadeh, H. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4279.
  • A Facile Two-Step Synthesis of 3-Fluoro-6-methoxyquinoline. (n.d.).
  • De, K., et al. (2011). Synthesis of substituted 8-aminoquinolines and phenanthrolines through a Povarov approach. Organic & Biomolecular Chemistry, 9(2), 347-350.
  • Betti, M., et al. (2018). Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. Molecules, 23(8), 1933.

Sources

Application

Application Notes and Protocols for the Chromatographic Purification of (8-Fluoro-6-methylquinolin-3-yl)methanol

Abstract This technical guide provides a comprehensive framework for the purification of (8-Fluoro-6-methylquinolin-3-yl)methanol, a key heterocyclic intermediate in pharmaceutical research and development. Recognizing t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the purification of (8-Fluoro-6-methylquinolin-3-yl)methanol, a key heterocyclic intermediate in pharmaceutical research and development. Recognizing the critical impact of purity on the outcomes of subsequent synthetic steps and biological assays, we present detailed protocols for both bulk and high-purity separation using orthogonal chromatographic techniques. This note emphasizes the rationale behind methodological choices, grounding the protocols in the physicochemical properties of the target compound. We detail a two-stage approach, beginning with high-load purification via automated flash chromatography, followed by a high-resolution polishing step using preparative High-Performance Liquid Chromatography (HPLC). These methodologies are designed to be robust and scalable, enabling researchers to obtain high-purity (8-Fluoro-6-methylquinolin-3-yl)methanol, free from synthetic precursors and side-products.

Introduction: The Imperative for Purity

(8-Fluoro-6-methylquinolin-3-yl)methanol is a functionalized quinoline derivative. The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, including a wide range of antibacterial and anticancer drugs.[1][2] Specifically, the incorporation of a fluorine atom at the 8-position can significantly modulate the compound's electronic properties and metabolic stability, a common strategy in modern drug design.[3][4]

Impurities, such as unreacted starting materials, reagents, or synthetically-related byproducts, can interfere with downstream reactions, generate misleading biological data, and complicate structural elucidation. Therefore, robust and efficient purification is not merely a procedural step but a prerequisite for reliable scientific advancement. This guide provides a detailed, experience-driven approach to isolating (8-Fluoro-6-methylquinolin-3-yl)methanol in high purity.

Physicochemical Characterization and Strategic Implications

A successful purification strategy is predicated on understanding the target molecule's physical and chemical properties.

  • Polarity and Solubility: The molecule exhibits a moderate polarity. The quinoline core and methyl group contribute to its lipophilicity, while the 8-fluoro substituent has a minimal impact on polarity. The primary source of polarity is the hydroxymethyl (-CH₂OH) group at the 3-position, which is capable of acting as a hydrogen bond donor and acceptor. This polarity profile makes the compound amenable to normal-phase chromatography on silica gel.

  • Basicity: The nitrogen atom in the quinoline ring is basic (pKa of quinoline is ~4.9). This basicity can lead to peak tailing on silica-based columns (both normal and reverse-phase) due to strong interactions with acidic silanol groups.[5] This interaction must be mitigated in the mobile phase design for high-resolution separations.

  • UV Absorbance: The conjugated aromatic system of the quinoline ring results in strong ultraviolet (UV) absorbance, typically between 220-350 nm. This property allows for straightforward, non-destructive detection during chromatography.

These characteristics inform the selection of a two-step purification workflow, illustrated below.

G cluster_0 Overall Purification Strategy Crude Crude Synthetic Mixture (Post-Workup) Flash Step 1: Flash Chromatography (Bulk Purification) Crude->Flash Purity_Check1 Purity & Identity Check (TLC, LC-MS, ¹H NMR) Flash->Purity_Check1 Prep_HPLC Step 2: Preparative HPLC (High-Purity Polishing) Purity_Check1->Prep_HPLC If Purity < 98% Final Pure (8-Fluoro-6-methylquinolin-3-yl)methanol Purity_Check1->Final If Purity ≥ 98% Purity_Check2 Final Purity Confirmation (>99% by Analytical HPLC) Prep_HPLC->Purity_Check2 Purity_Check2->Final

Caption: High-level workflow for the purification of (8-Fluoro-6-methylquinolin-3-yl)methanol.

Step 1: Bulk Purification via Automated Flash Chromatography

Flash chromatography is the primary method for rapidly removing the majority of impurities from multi-gram scale reactions.[6][7] We utilize a normal-phase approach, where the polar stationary phase (silica) adsorbs the polar analyte, and a mobile phase of increasing polarity is used for elution.

Causality Behind Method Design
  • Stationary Phase: Spherical silica gel (40-63 µm) is chosen for its high surface area and resolving power, providing a good balance between separation efficiency and backpressure.

  • Mobile Phase Selection: A gradient system of Hexane/Ethyl Acetate is a classic choice for compounds of moderate polarity. Hexane acts as the weak solvent, allowing non-polar impurities to elute first. Ethyl acetate is the polar solvent that competes with the analyte for adsorption sites on the silica, facilitating its elution. The gradient ensures that compounds with different polarities are resolved effectively over the course of the run.

  • Loading Technique: Dry loading is strongly recommended. Adsorbing the crude material onto a small amount of silica gel prior to loading prevents solvent-related dissolution issues at the column head, leading to sharper bands and improved separation.

Protocol: Flash Chromatography
  • Sample Preparation (Dry Loading): a. Dissolve the crude product (e.g., 1.0 g) in a minimal amount of a suitable solvent (e.g., Dichloromethane or Ethyl Acetate). b. Add 2-3 g of silica gel to the solution. c. Concentrate the slurry to a dry, free-flowing powder using a rotary evaporator.

  • System Setup: a. Select a silica gel cartridge appropriate for the sample size (e.g., a 40 g cartridge for a 1.0 g crude sample). b. Equilibrate the column with the initial mobile phase condition (e.g., 100% Hexane or 98:2 Hexane:Ethyl Acetate) until a stable baseline is observed on the UV detector.

  • Chromatographic Run: a. Load the prepared dry-load cartridge onto the system. b. Begin the run using the defined gradient method. c. Monitor the elution profile using a UV detector (e.g., at 254 nm and 280 nm). d. Collect fractions based on the UV chromatogram peaks.

  • Fraction Analysis: a. Analyze the collected fractions by Thin-Layer Chromatography (TLC) using the same solvent system to identify those containing the pure product. b. Combine the pure fractions and concentrate under reduced pressure to yield the partially purified product.

Data Presentation: Flash Chromatography Parameters
ParameterRecommended Value / ConditionRationale
Instrument Automated Flash Chromatography System (e.g., Teledyne ISCO, Biotage)Provides reproducible gradients and automated fraction collection.
Stationary Phase Spherical Silica Gel, 40-63 µmHigh resolution and good flow characteristics.
Mobile Phase A n-Hexane or HeptaneNon-polar solvent for eluting hydrophobic impurities.
Mobile Phase B Ethyl Acetate (EtOAc)Polar solvent to elute the target compound.
Gradient Profile 5-60% B over 20 column volumes (CV)A shallow gradient provides optimal resolution for moderately polar compounds.
Flow Rate 30-40 mL/min (for a ~40 g column)Ensures efficient separation without excessive run time.
Detection UV Diode Array (DAD) at 254 nm & 280 nmCaptures the absorbance of the quinoline core.
Sample Loading Dry loading on silica gelMaximizes resolution and prevents band broadening.[7]

Step 2: High-Purity Polishing via Preparative HPLC

For applications requiring exceptional purity (>99%), such as reference standard generation or late-stage drug development, a final polishing step using reverse-phase preparative HPLC is necessary.[8] This technique is orthogonal to normal-phase flash chromatography, meaning it separates compounds based on a different mechanism (partitioning), which is highly effective at removing closely-related impurities.

Causality Behind Method Design

G cluster_1 HPLC Method Development Logic Analyte (8-Fluoro-6-methylquinolin-3-yl)methanol Property1 Basic Quinoline Nitrogen Analyte->Property1 Property2 Hydrophobic Core Analyte->Property2 Choice1 Mobile Phase Additive: 0.1% Formic Acid Property1->Choice1 Choice2 Stationary Phase: C18 Silica Property2->Choice2 Result1 Protonates Nitrogen (QH+) Prevents Tailing, Sharpens Peaks Choice1->Result1 Result2 Separates based on Hydrophobicity Orthogonal to Flash Chromatography Choice2->Result2

Caption: Rationale for key parameter choices in reverse-phase HPLC purification.

  • Stationary Phase: A C18 (octadecylsilyl) bonded silica is the workhorse of reverse-phase chromatography.[8] It provides excellent retention for hydrophobic and moderately polar compounds like our target.

  • Mobile Phase: A mixture of water and a polar organic solvent (acetonitrile or methanol) is used. Acetonitrile often provides lower backpressure and better UV transparency.

  • Mobile Phase Modifier: The addition of 0.1% formic acid to both aqueous and organic phases is crucial.[5] The acid protonates the basic quinoline nitrogen, preventing its interaction with residual silanol groups on the stationary phase. This simple addition dramatically improves peak shape, reduces tailing, and enhances resolution. It is also volatile, making it easy to remove during product workup.

Protocol: Preparative HPLC
  • Analytical Method Development: a. On an analytical HPLC system with a C18 column (e.g., 4.6 x 150 mm, 5 µm), develop a gradient method (e.g., 10-95% Acetonitrile in Water, both with 0.1% Formic Acid) to determine the retention time of the target compound. b. Optimize the gradient to ensure the target peak is well-resolved from any remaining impurities.

  • System Preparation: a. Prepare fresh, filtered, and degassed mobile phases. b. Install the appropriate preparative C18 column (e.g., 21.2 x 250 mm). c. Equilibrate the system with the initial mobile phase composition until a stable baseline is achieved.[8]

  • Sample Preparation and Injection: a. Dissolve the material from the flash chromatography step in a minimal amount of a suitable solvent (e.g., Methanol or DMSO). b. Filter the solution through a 0.45 µm syringe filter to remove particulates.[8] c. Perform a small, analytical-scale injection to confirm the retention time on the preparative system before committing the full sample. d. Inject the bulk sample. The injection volume should not exceed 1-2% of the column volume to avoid band broadening.

  • Purification and Fraction Collection: a. Run the scaled-up preparative gradient. b. Collect fractions corresponding to the target peak, using a fraction collector triggered by UV signal threshold and/or time windowing.

  • Product Recovery: a. Confirm the purity of the collected fractions using analytical HPLC. b. Combine the pure fractions. c. Remove the majority of the organic solvent (Acetonitrile) via rotary evaporation. d. Lyophilize (freeze-dry) the remaining aqueous solution to obtain the final product as a fluffy solid, free of residual solvents.

Data Presentation: HPLC Parameters
ParameterAnalytical ScalePreparative Scale
Stationary Phase C18 Silica, 5 µm (e.g., 4.6 x 150 mm)C18 Silica, 5-10 µm (e.g., 21.2 x 250 mm)
Mobile Phase A Water + 0.1% Formic AcidWater + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic AcidAcetonitrile + 0.1% Formic Acid
Gradient 10-95% B over 15 min (for method development)Optimized based on analytical run (e.g., 30-55% B over 25 min)
Flow Rate 1.0 mL/min20 mL/min
Column Temp. 30 °CAmbient or 30 °C
Detection DAD (220-400 nm)UV (single wavelength, e.g., 254 nm)
Injection Vol. 5-10 µL0.5-2.0 mL (concentration dependent)

Conclusion

The successful purification of (8-Fluoro-6-methylquinolin-3-yl)methanol is readily achievable through a strategic, two-step chromatographic approach. Initial debulking with automated normal-phase flash chromatography efficiently removes gross impurities, yielding material of moderate to good purity. For applications demanding the highest standards, an orthogonal, reverse-phase preparative HPLC method, incorporating a crucial acidic modifier to ensure sharp peak shapes, serves as an ideal polishing step. By following these detailed protocols, researchers can confidently produce high-purity material, ensuring the integrity and reliability of their subsequent scientific endeavors.

References

  • Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

  • SIELC Technologies. (n.d.). Separation of Quinoline-3-carboxylic acid on Newcrom R1 HPLC column. SIELC. [Link]

  • Gell, C., et al. (2021). Functionalized Quinolones and Isoquinolones via 1,2-Difuntionalization of Arynes. ChemRxiv. [Link]

  • Wojtanowski, K. K., et al. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis Online, 46(7), 843-851. [Link]

  • Oka, H., et al. (2003). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. Journal of Chromatography A, 989(2), 249-255. [Link]

  • Wojtanowski, K. K., et al. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Critical Reviews in Analytical Chemistry, 48(1), 1-9. [Link]

  • Saadeh, H. A., Sweidan, K. A., & Mubarak, M. S. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321. [Link]

  • Madfa, A. M., et al. (2024). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Frontiers in Chemistry, 12, 1368603. [Link]

  • Kumar, A., et al. (2016). A Systemic Review on the Analysis of Fluoroquinolones. International Journal of Pharmaceutical Sciences and Research, 7(2), 531-542. [Link]

  • Saadeh, H. A., Sweidan, K. A., & Mubarak, M. S. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Semantic Scholar. [Link]

  • NextSDS. (n.d.). 8-fluoro-6-methylquinoline-3-carboxylic acid — Chemical Substance Information. NextSDS. [Link]

  • ResearchGate. (n.d.). Physicochemical properties of the new fluoroquinolones. [Link]

  • Saadeh, H. A., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. [Link]

  • Popat, K. H., et al. (2021). Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771). ACS Omega, 6(44), 29555–29563. [Link]

  • Madfa, A. M., et al. (2024). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Frontiers. [Link]

  • Kumar, A., et al. (2016). A Systemic Review on the Analysis of Fluoroquinolones. IJPSR, 7(2), 531-542. [Link]

  • Gosh, R., et al. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry. [Link]

  • Zabiegała, B., et al. (2023). HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025). Molecules, 28(5), 2309. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting (8-Fluoro-6-methylquinolin-3-yl)methanol Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult on the scale-up and purification of fluorinated heterocycles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult on the scale-up and purification of fluorinated heterocycles. The synthesis of (8-fluoro-6-methylquinolin-3-yl)methanol, a highly valuable building block in drug discovery[1], typically relies on the hydride reduction of its corresponding ester (e.g., methyl 8-fluoro-6-methylquinoline-3-carboxylate) or aldehyde.

Because the fluorinated quinoline ring is highly electron-deficient, it is uniquely susceptible to side reactions during reduction. This guide is designed to move beyond basic procedures, offering field-proven causality, self-validating protocols, and rigorous troubleshooting steps to ensure high-purity yields.

Part 1: Frequently Asked Questions (Troubleshooting Impurities)

Q1: My LC-MS shows a persistent +2 Da mass impurity (+2H). What is this, and how do I prevent it? A1: This is the dihydro impurity (e.g., a 1,2-dihydro or 1,4-dihydroquinoline derivative), caused by the over-reduction of the quinoline ring. The quinoline core is electron-deficient, making the C2 and C4 positions highly vulnerable to hydride attack. Causality & Solution: Strong hydride donors like DIBAL-H or Lithium Aluminum Hydride (LiAlH₄) will reduce the heteroaromatic ring if stoichiometry or temperature is poorly controlled. Industrial processes for structurally analogous quinoline-3-yl methanols (such as Pitavastatin intermediates) demonstrate that this over-reduction can be suppressed by using DIBAL-H in a hydrocarbon solvent (like toluene) at strictly controlled cryogenic temperatures (-78°C to 0°C)[2]. Limit your hydride to exactly 2.1–2.2 equivalents. If the dihydro impurity persists above 0.5%, recrystallization from cyclohexane is a validated method to purge it from the final product[2].

Q2: The reaction stalls with 15-20% starting ester remaining. Adding more DIBAL-H causes the dihydro impurity to spike. How do I push it to completion? A2: This phenomenon—incomplete reduction —is almost always caused by moisture in the solvent or an uncalibrated hydride reagent. DIBAL-H reacts violently with water, destroying the active hydride and forming inactive aluminum oxides. Causality & Solution: Do not arbitrarily add more reagent; local excesses create exotherms that drive the formation of the dihydro impurity. Instead, implement a self-validating system: perform a Karl Fischer (KF) titration on your toluene before the reaction. Moisture must be strictly <50 ppm. Additionally, titrate your DIBAL-H stock solution to confirm its exact molarity before use.

Q3: During workup, a new non-polar impurity appears on TLC, and my product yield drops significantly. What is happening? A3: You are likely observing the formation of the bis-arylmethyl ether dimer . (8-Fluoro-6-methylquinolin-3-yl)methanol is a benzylic-like alcohol. Causality & Solution: If your quench or workup is too acidic (pH < 4), the newly formed hydroxyl group is protonated and leaves as water. This generates a highly stabilized carbocation at the C3-methyl position. A second molecule of your product then attacks this carbocation, forming an ether dimer. Avoid strong acid quenches (like 1M HCl) which are traditionally used to break aluminum emulsions. Instead, use a Rochelle salt (potassium sodium tartrate) quench. This chelates aluminum ions at a mildly alkaline pH, preventing acid-catalyzed dimerization while keeping the aqueous layer emulsion-free.

Q4: I am using NaBH₄ to reduce the aldehyde intermediate, but I am getting a complex mixture with colored impurities. Isn't NaBH₄ supposed to be mild? A4: Sodium borohydride (NaBH₄) is indeed an effective source of hydride for reducing aldehydes to primary alcohols, proceeding via a two-step mechanism of nucleophilic addition followed by protonation[3]. However, the hydride ion is also the conjugate base of hydrogen gas, making it a very strong base[3],[4]. Causality & Solution: In protic solvents like methanol, NaBH₄ can act as a base[4]. If the reaction is left unquenched at ambient temperatures, this basicity can trigger aldol-type condensations or degradation of the electron-deficient fluoro-quinoline ring. Use a co-solvent system (e.g., THF/MeOH), maintain the temperature at 0°C, and quench the reaction immediately upon completion.

Part 2: Quantitative Data Presentation

To successfully monitor the reaction, your analytical team should target the following impurity profiles.

Impurity TypeStructural CharacteristicPrimary CauseDetection MethodAcceptable Limit
Dihydroquinoline +2 Da (+2H) mass shiftExcess hydride; high temperaturesLC-MS (ESI+)< 0.5% (Purge via cyclohexane recrystallization)
Residual Ester/Aldehyde Carbonyl peak in IR; distinct retention timeWet solvent; insufficient reducing agentHPLC (UV 254 nm)< 1.0% (Action: KF titration prior to rxn)
Bis-arylmethyl Ether Dimer mass (approx. 2x MW - H₂O)Acidic workup (pH < 4) causing carbocation formationLC-MS / ¹H-NMR (loss of -OH)< 0.1% (Action: Rochelle salt quench)
Inorganic Ash (Al/B) High residue on ignitionIncomplete phase separation during workupICP-MS / ROI< 0.1%

Part 3: Self-Validating Experimental Protocol

Workflow: DIBAL-H Reduction of Methyl 8-Fluoro-6-methylquinoline-3-carboxylate Objective: Synthesize the target methanol derivative while actively suppressing dihydro and ether impurities.

  • System Validation (Input Control): Perform a Karl Fischer (KF) titration on the anhydrous toluene. Validation Gate: Proceed only if H₂O < 50 ppm. This prevents premature hydride quenching.

  • Substrate Dissolution: Dissolve 1.0 equivalent of methyl 8-fluoro-6-methylquinoline-3-carboxylate in anhydrous toluene (10 volumes). Purge the reactor with Argon and cool to -78°C.

  • Hydride Addition: Dropwise add 2.15 equivalents of DIBAL-H (1.0 M in toluene) over 1.5 hours. Causality: Slow addition at cryogenic temperatures prevents local exotherms that drive the over-reduction of the quinoline ring[2].

  • In-Process Control (Output Validation): Stir for 2 hours at -78°C. Sample a 0.1 mL aliquot, quench in 1 mL methanol, and analyze via HPLC. Validation Gate: The reaction is self-validated as complete when the residual ester peak is <1.0%.

  • Chelation Quench: Slowly add a saturated aqueous solution of Rochelle salt (10 volumes) while allowing the mixture to warm to 0°C. Causality: Rochelle salt chelates aluminum at a neutral/mildly alkaline pH, preventing the acid-catalyzed formation of the bis-arylmethyl ether dimer.

  • Isolation: Stir vigorously for 2 hours at room temperature until two completely clear phases form. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purification: If IPC indicates the dihydro impurity is >0.5%, recrystallize the crude solid from hot cyclohexane to yield the pure (8-fluoro-6-methylquinolin-3-yl)methanol[2].

Part 4: Reaction Pathway & Troubleshooting Workflow

G SM Starting Material: Quinoline-3-carboxylate Reduction Hydride Reduction (DIBAL-H / Toluene) SM->Reduction 2.1-2.2 eq Hydride Target Target Product: (8-Fluoro-6-methylquinolin- 3-yl)methanol Reduction->Target Controlled Temp (-78°C to 0°C) Imp1 Impurity A: Dihydroquinoline (+2 Da Over-reduction) Reduction->Imp1 Excess Hydride / High Temp Imp2 Impurity B: Residual Ester (Incomplete Rxn) Reduction->Imp2 Wet Solvent / Insufficient Hydride Workup Aqueous Quench (Rochelle Salt) Target->Workup Imp3 Impurity C: Bis-arylmethyl Ether (Acidic Dimerization) Workup->Imp3 pH < 4 (Acidic Quench)

Workflow for the reduction of quinoline-3-carboxylates highlighting impurity pathways.

Part 5: References

  • (8-Fluoro-6-methylquinolin-3-yl)methanol | ChemScene. 1

  • Process for preparing pitavastatin, intermediates and pharmaceuctically acceptable salts thereof (US8487105B2) | Google Patents. 2

  • Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry | Master Organic Chemistry. 3

  • LiAlH4 and NaBH4 Carbonyl Reduction Mechanism | Chemistry Steps. 4

Sources

Optimization

Technical Support Center: Resolving HPLC Peak Tailing for (8-Fluoro-6-methylquinolin-3-yl)methanol Analysis

Welcome to the technical support center for the chromatographic analysis of (8-Fluoro-6-methylquinolin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic analysis of (8-Fluoro-6-methylquinolin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues with peak tailing in High-Performance Liquid Chromatography (HPLC). As Senior Application Scientists, we provide in-depth, field-proven insights to ensure the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC and why is it a problem?

Peak tailing is a phenomenon observed in chromatography where a peak is asymmetrical, having a "tail" that extends from the peak maximum back towards the baseline. An ideal, symmetrical peak should have a tailing factor (Tf) or asymmetry factor (As) of 1.0. Generally, values exceeding 1.2 are indicative of peak tailing.[1] This distortion is problematic as it can lead to inaccurate peak integration, reduced sensitivity, and poor resolution between adjacent peaks, compromising the overall quality and reliability of the analytical method.[2]

Q2: Why is (8-Fluoro-6-methylquinolin-3-yl)methanol, a quinoline derivative, particularly susceptible to peak tailing?

The quinoline ring system contains a basic nitrogen atom. This basic functional group can engage in strong secondary interactions with residual silanol groups (Si-OH) present on the surface of silica-based reversed-phase columns.[3][4] These interactions are a common cause of peak tailing for basic compounds, as some analyte molecules are retained more strongly than others, leading to a skewed peak shape.[1]

Q3: What are the primary causes of peak tailing for basic analytes like (8-Fluoro-6-methylquinolin-3-yl)methanol?

The most frequent causes of peak tailing for basic compounds include:

  • Secondary Silanol Interactions: Unwanted ionic or hydrogen-bonding interactions between the basic analyte and acidic silanol groups on the silica stationary phase.[2][3][5][4][6][7]

  • Inappropriate Mobile Phase pH: A mobile phase pH that is close to the pKa of the analyte or the silanol groups can lead to mixed ionization states and peak distortion.[3][8]

  • Column Overload: Injecting an excessive amount of the sample can saturate the stationary phase, resulting in peak asymmetry.[1][6][9]

  • Column Degradation: The formation of active sites on the column due to the degradation of the stationary phase.[1]

  • Extra-Column Volume: Excessive volume in tubing, fittings, or the detector flow cell can contribute to peak broadening and tailing.[1][10]

In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing issues when analyzing (8-Fluoro-6-methylquinolin-3-yl)methanol. The troubleshooting process should begin with the simplest and most common solutions before moving to more complex adjustments.

Initial Diagnostic Workflow

A logical first step in troubleshooting is to determine the likely cause of the peak tailing. The following workflow can guide your diagnostic process.

start Peak Tailing Observed (Tf > 1.2) check_all_peaks Does tailing affect all peaks? start->check_all_peaks yes_all_peaks Yes check_all_peaks->yes_all_peaks Yes no_all_peaks No check_all_peaks->no_all_peaks No physical_issue Suspect Physical Issue: - Extra-column volume - Column void/blockage yes_all_peaks->physical_issue chemical_issue Suspect Chemical Interaction: - Silanol interactions - Mobile phase pH - Sample overload no_all_peaks->chemical_issue

Caption: Initial diagnostic workflow for HPLC peak tailing.

Mobile Phase Optimization: The First Line of Defense

Optimizing the mobile phase is often the most effective strategy for mitigating peak tailing of basic compounds.

A. Mobile Phase pH Adjustment

The pH of the mobile phase is a critical parameter that controls the ionization state of both the (8-Fluoro-6-methylquinolin-3-yl)methanol and the residual silanol groups on the stationary phase.[3][4][11]

  • Mechanism: At a low pH (typically ≤ 3), the basic nitrogen on the quinoline ring will be fully protonated (positively charged), and more importantly, the acidic silanol groups on the silica surface will be largely unionized.[2][5][12] This minimizes the strong ionic interactions that lead to peak tailing.[4]

  • Recommendation: Adjust the mobile phase pH to a value between 2.5 and 3.5. It is generally advised to operate at a pH at least 2 units away from the analyte's pKa.[8][13]

Experimental Protocol: pH Optimization

  • Buffer Preparation: Prepare aqueous buffers at several pH values (e.g., pH 2.5, 3.0, and 3.5) using a suitable buffer system such as phosphate or formate. Ensure the buffer components are compatible with your detection method (e.g., use volatile buffers like formic acid or ammonium formate for LC-MS).[12][14]

  • Mobile Phase Preparation: Mix the aqueous buffer with your organic solvent (e.g., acetonitrile or methanol) in the desired proportions.

  • Column Equilibration: Equilibrate the column with the new mobile phase for a minimum of 20 column volumes.

  • Analysis: Inject a standard of (8-Fluoro-6-methylquinolin-3-yl)methanol and evaluate the peak shape.

B. Buffer Concentration and Type

The concentration and type of buffer can also influence peak shape.

  • Mechanism: A higher buffer concentration can help to "mask" the residual silanol groups, reducing their interaction with the analyte.[1][12] The choice of buffer can also play a role; for instance, some buffers can have ion-pairing effects that may improve peak shape.[15]

  • Recommendation: If peak tailing persists at low pH, consider increasing the buffer concentration (e.g., from 10 mM to 25-50 mM).[12]

ParameterCondition 1Condition 2Expected Outcome
Mobile Phase pH pH 5.0pH 3.0Reduced peak tailing at lower pH
Buffer Concentration 10 mM25 mMImproved peak symmetry with higher concentration
Column Selection and Care

The choice of HPLC column is fundamental to achieving good peak shape.

A. Modern Column Chemistries
  • Mechanism: Older "Type A" silica columns have a higher concentration of acidic silanols and metal impurities, which exacerbate peak tailing for basic compounds.[2] Modern "Type B" silica columns are of higher purity and have significantly lower silanol activity.[2][16]

  • Recommendation: Utilize a modern, high-purity, end-capped C18 or C8 column. End-capping is a process that chemically derivatizes most of the remaining free silanol groups, making them less interactive.[9][17] For highly polar compounds, consider alternative stationary phases such as those with polar-embedded or polar-endcapped functionalities, or Hydrophilic Interaction Liquid Chromatography (HILIC) columns.[18][19][20]

B. Column Conditioning and Cleaning
  • Mechanism: Over time, columns can become contaminated, or the packed bed can develop voids, leading to poor peak shape.[5][9]

  • Recommendation: Regularly flush your column with a strong solvent to remove contaminants. If a void is suspected at the column inlet, and the manufacturer allows, you may try reversing the column and flushing it to waste.[5] Using a guard column can help protect the analytical column from contaminants and extend its lifetime.[9]

Addressing Secondary Causes

If mobile phase optimization and column selection do not resolve the issue, consider these other potential causes.

A. Sample Overload
  • Mechanism: Injecting too much analyte mass onto the column can saturate the stationary phase, leading to peak distortion.[6][9]

  • Diagnostic Test: Sequentially dilute your sample and inject it. If the peak shape improves with dilution, you are likely overloading the column.

  • Solution: Reduce the concentration of your sample or decrease the injection volume.

B. Extra-Column Effects
  • Mechanism: The volume of the tubing, injector, and detector cell can contribute to band broadening and peak tailing, especially for early-eluting peaks.[10]

  • Solution: Minimize the length and internal diameter of all tubing between the injector and the detector. Ensure all fittings are properly connected to avoid dead volume.

Troubleshooting Logic Diagram

The following diagram outlines a comprehensive troubleshooting strategy for resolving peak tailing.

G start Peak Tailing Observed for (8-Fluoro-6-methylquinolin-3-yl)methanol ph_adjust 1. Optimize Mobile Phase Adjust pH to 2.5-3.5 start->ph_adjust buffer_conc Increase Buffer Concentration (e.g., 25-50 mM) ph_adjust->buffer_conc If tailing persists resolved Peak Shape Resolved ph_adjust->resolved column_select 2. Evaluate Column Use High-Purity, End-Capped Column buffer_conc->column_select If tailing persists buffer_conc->resolved column_care Check for Contamination/Voids Flush or Replace Column column_select->column_care If tailing persists column_select->resolved sample_overload 3. Check for Overload Inject Diluted Sample column_care->sample_overload If tailing persists column_care->resolved extra_column Minimize Extra-Column Volume Check Tubing and Connections sample_overload->extra_column If tailing persists sample_overload->resolved extra_column->resolved

Caption: A systematic troubleshooting workflow for HPLC peak tailing.

By following this structured approach, you can effectively diagnose and resolve peak tailing issues in the analysis of (8-Fluoro-6-methylquinolin-3-yl)methanol, leading to more accurate and reliable chromatographic data.

References

  • How to Reduce Peak Tailing in HPLC? - Phenomenex. (2025, June 9). [Link]

  • Waters Column Selection Guide for Polar Compounds. (2024). Waters Corporation. [Link]

  • What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. (2025, October 28). [Link]

  • HPLC Troubleshooting - Tailing Peaks - Shimadzu UK Limited - Zendesk. (2022, August 26). [Link]

  • Peak Tailing in HPLC - Element Lab Solutions. [Link]

  • LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International. (2025, October 29). [Link]

  • How can I prevent peak tailing in HPLC? - ResearchGate. (2013, November 27). [Link]

  • HPLC Analysis of Very Polar Compounds in Bioanalysis - LCGC International. [Link]

  • The Theory of HPLC Column Chemistry. [Link]

  • HPLC Columns & LC Columns | Types, How to Choose, Compare - GL Sciences. [Link]

  • What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. (2023, November 23). [Link]

  • HPLC Column Selection Guide. [Link]

  • Buffer & Eluent Preparation in HPLC – Best Practices - KNAUER. (2026, February 9). [Link]

  • HPLC Column Selection Guide - Phenomenex. [Link]

  • Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. [Link]

  • The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023, November 1). [Link]

  • LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com. (2021, October 15). [Link]

  • High pH mobile phase effects on silica-based reversed-phase high-performance liquid chromatographic columns - Pure. (1995, January 1). [Link]

  • (PDF) Comparison of the Acidity of Residual Silanol Groups in Several Liquid Chromatography Columns - ResearchGate. [Link]

  • HPLC Tech Tip: The Effect of Gradient on Buffers - Phenomenex. [Link]

  • Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography - PubMed. (2004, June 4). [Link]

  • Mechanisms of retention in HPLC Part 2. [Link]

  • Mobile Phase Buffers in Liquid Chromatography: A Review of Essential Ideas. (2024, December 11). [Link]

  • Effects of Secondary Interactions in Size Exclusion Chromatography. [Link]

  • LC Technical Tip - Phenomenex. [Link]

  • HPLC Separation Modes - Stationary Phase in HPLC - Waters Corporation. [Link]

  • Buffers and Eluent Additives for HPLC Method Development - Element Lab Solutions. (2019, June 4). [Link]

  • HPLC Troubleshooting Guide. [Link]

  • HPLC Troubleshooting Guide. [Link]

  • (Quinolin-3-yl)methanol | C10H9NO | CID 12662983 - PubChem. [Link]

  • 8-fluoro-6-methylquinoline-3-carboxylic acid — Chemical Substance Information - NextSDS. [Link]

  • Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases - Beilstein Archives. (2021, August 23). [Link]

Sources

Troubleshooting

minimizing side reactions during (8-Fluoro-6-methylquinolin-3-yl)methanol derivatization

Technical Support Center: Derivatization of (8-Fluoro-6-methylquinolin-3-yl)methanol Welcome to the technical support center for the derivatization of (8-Fluoro-6-methylquinolin-3-yl)methanol. This guide is designed for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Derivatization of (8-Fluoro-6-methylquinolin-3-yl)methanol

Welcome to the technical support center for the derivatization of (8-Fluoro-6-methylquinolin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile quinoline-based building block. Due to its unique structure, featuring a primary alcohol, a basic quinoline nitrogen, and a substituted aromatic system, several reaction pathways can compete during derivatization. This resource provides in-depth, question-and-answer-based troubleshooting guides and FAQs to help you navigate these challenges, improve reaction selectivity, and maximize yields.

Troubleshooting Guide: Common Derivatization Challenges

This section addresses specific, frequently encountered issues during the chemical modification of (8-Fluoro-6-methylquinolin-3-yl)methanol. Each entry details the underlying chemical principles, provides actionable solutions, and includes step-by-step protocols.

Question 1: My esterification reaction is producing a mixture of O-acylated and N-acylated products. How can I achieve selective esterification of the alcohol?

Root Cause Analysis: This is a classic case of competing nucleophiles. The molecule possesses two primary nucleophilic sites: the hydroxyl group of the primary alcohol and the lone pair of electrons on the quinoline nitrogen.[1][2] In neutral or basic conditions, both sites can react with an electrophilic acylating agent (e.g., an acid chloride or anhydride), leading to a mixture of the desired ester (O-acylation) and an undesired acylium salt (N-acylation).

Strategic Solutions:

  • Render the Nitrogen Non-Nucleophilic via Protonation: The most effective strategy is to perform the reaction under acidic conditions. Protonation of the quinoline nitrogen makes it positively charged and, therefore, non-nucleophilic, allowing the alcohol to react selectively. The Fischer esterification method is well-suited for this approach.

  • Kinetic Control with a Non-Nucleophilic Base: When using highly reactive acylating agents like acid chlorides, a non-nucleophilic, sterically hindered base can be used to deprotonate the alcohol. However, careful selection is crucial to avoid promoting N-acylation. This method is often less selective than the protonation strategy.

Experimental Protocol: Selective Fischer Esterification (Protonation Strategy)

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (8-Fluoro-6-methylquinolin-3-yl)methanol (1.0 eq.) in the carboxylic acid to be esterified (can be used as the solvent if liquid, or use a non-reactive solvent like toluene).

  • Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄, ~2-5 mol%) or p-toluenesulfonic acid (TsOH, ~5 mol%).

  • Reaction: Heat the mixture to reflux. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Workup: After completion, cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst and any unreacted carboxylic acid.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Diagram depicting competing acylation pathways.

SM (8-Fluoro-6-methylquinolin-3-yl)methanol + Acylating Agent Path_O Selective O-Acylation (Alcohol acts as nucleophile) SM->Path_O Acidic Conditions (N is protonated) Path_N Undesired N-Acylation (Quinoline N acts as nucleophile) SM->Path_N Neutral/Basic Conditions O_Product Desired Product: O-Acylated Ester N_Product Side Product: N-Acylated Quaternary Salt Path_O->O_Product Path_N->N_Product

Question 2: I am trying to synthesize the aldehyde, but the reaction proceeds to the carboxylic acid, resulting in over-oxidation. How can I selectively stop at the aldehyde?

Root Cause Analysis: Primary alcohols are oxidized first to aldehydes and then, often readily, to carboxylic acids. This over-oxidation typically occurs when using strong oxidizing agents (like KMnO₄ or Jones reagent) or when water is present in the reaction mixture.[3][4] In the presence of water, the initially formed aldehyde can form a hydrate (a geminal diol), which is susceptible to further oxidation.[4]

Strategic Solutions: The key to isolating the aldehyde is to use a mild, selective oxidizing agent under strictly anhydrous conditions.

  • Dess-Martin Periodinane (DMP): This is a highly reliable and mild reagent for oxidizing primary alcohols to aldehydes with minimal over-oxidation. It operates under neutral conditions at room temperature.[5]

  • Pyridinium Chlorochromate (PCC): Another classic reagent for this transformation. It is typically used in an anhydrous solvent like dichloromethane (DCM).[5]

Table 1: Comparison of Oxidizing Agents for Primary Alcohols

ReagentProduct SelectivityConditionsAdvantagesDisadvantages
KMnO₄, Jones Reagent Carboxylic AcidAqueous, harshPowerful, inexpensivePoor selectivity for aldehyde, toxic metal waste[3][6]
PCC AldehydeAnhydrous DCMGood selectivityChromium-based (toxic), slightly acidic
DMP AldehydeAnhydrous DCM, MeCNExcellent selectivity, mild, neutralCan be expensive, requires careful handling
TEMPO/NaOCl Aldehyde/Carboxylic AcidBiphasic, pH controlCatalytic, "green"Can over-oxidize if not controlled

Experimental Protocol: Selective Oxidation using Dess-Martin Periodinane (DMP)

  • Reaction Setup: To a solution of (8-Fluoro-6-methylquinolin-3-yl)methanol (1.0 eq.) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar), add Dess-Martin Periodinane (1.1 - 1.5 eq.) portion-wise at room temperature.

  • Reaction: Stir the mixture at room temperature. The reaction is typically complete within 1-3 hours. Monitor progress by TLC.

  • Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-20 minutes until the layers are clear.

  • Extraction: Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. The resulting aldehyde is often pure enough for the next step, but can be further purified by silica gel chromatography if needed.

Workflow for selecting an appropriate oxidation strategy.

start Goal: Oxidize Primary Alcohol decision Desired Product? start->decision aldehyde Target: Aldehyde decision->aldehyde  Aldehyde acid Target: Carboxylic Acid decision->acid Carboxylic Acid   rec_aldehyde Use Mild, Anhydrous Reagents: - Dess-Martin Periodinane (DMP) - Pyridinium Chlorochromate (PCC) aldehyde->rec_aldehyde rec_acid Use Strong Oxidizing Agents: - Jones Reagent (CrO₃/H₂SO₄) - Potassium Permanganate (KMnO₄) acid->rec_acid

Question 3: My Williamson ether synthesis is giving low yields and forming a dark, tarry substance. What is causing this and how can I fix it?

Root Cause Analysis: The Williamson ether synthesis involves deprotonating the alcohol with a base to form an alkoxide, which then acts as a nucleophile to attack an alkyl halide. Two main issues can arise with a quinoline substrate:

  • Harsh Conditions Leading to Decomposition: Quinoline derivatives can be sensitive to strongly basic conditions and high temperatures, leading to polymerization and the formation of tarry byproducts.[7] Using an overly strong base like sodium hydride (NaH) at elevated temperatures is a common cause of this issue.

  • Competing N-Alkylation: As with acylation, the quinoline nitrogen can compete with the oxygen alkoxide to attack the alkyl halide, leading to an N-alkylated quaternary salt.

Strategic Solutions: The key is to use milder conditions that favor O-alkylation without causing degradation.

  • Choice of a Milder Base: Instead of NaH, consider using milder inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). These are often sufficient to deprotonate the alcohol without aggressively promoting side reactions.

  • Lower Reaction Temperature: Start the reaction at room temperature. Only apply gentle heating if the reaction is too slow. Many etherifications can proceed efficiently at temperatures between 25-50 °C.

  • Solvent Choice: A polar aprotic solvent like dimethylformamide (DMF) or acetonitrile (MeCN) is standard for this reaction and generally performs well.

Experimental Protocol: Optimized Williamson Ether Synthesis

  • Reaction Setup: In an oven-dried flask under an inert atmosphere, suspend (8-Fluoro-6-methylquinolin-3-yl)methanol (1.0 eq.) and potassium carbonate (K₂CO₃, 2.0-3.0 eq.) in anhydrous DMF.

  • Reagent Addition: Add the alkyl halide (1.1-1.5 eq.) dropwise to the suspension at room temperature.

  • Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C). Monitor the disappearance of the starting material by TLC.

  • Workup: Once the reaction is complete, pour the mixture into water and extract with an organic solvent like ethyl acetate.

  • Purification: Wash the combined organic extracts with water and brine to remove DMF. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via column chromatography.

Frequently Asked Questions (FAQs)

  • Q: Do I always need to protect the quinoline nitrogen before derivatization?

    • A: Not necessarily. As shown in the esterification example, you can often use the reaction conditions to "protect" the nitrogen in situ by protonating it. This is often preferable to adding extra protection/deprotection steps, which lowers the overall efficiency of your synthesis.[8] However, for multi-step syntheses involving reagents that are incompatible with the quinoline nitrogen (e.g., strong organometallics), a formal protecting group might be considered.

  • Q: What are the best general-purpose solvents for reactions with this molecule?

    • A: Dichloromethane (DCM) is excellent for mild, room-temperature reactions like oxidations. For reactions requiring heating, such as etherifications or some esterifications, polar aprotic solvents like DMF, acetonitrile, or dioxane are good choices. Always use anhydrous solvents to prevent water-mediated side reactions.

  • Q: How can I effectively monitor the progress of these reactions?

    • A: Thin Layer Chromatography (TLC) is the most common and rapid method. Use a solvent system that gives good separation between your starting material, product, and any major byproducts (e.g., a mixture of hexanes and ethyl acetate). Staining with potassium permanganate can be helpful for visualizing spots. For more precise monitoring and identification of byproducts, LC-MS is the ideal technique.

  • Q: Will the fluoro and methyl groups on the quinoline ring interfere with my reactions?

    • A: Generally, the 8-fluoro and 6-methyl groups are spectator groups and will not interfere with reactions at the 3-methanol position. The fluorine atom is an electron-withdrawing group that can slightly decrease the basicity of the quinoline nitrogen, but not enough to fundamentally change its reactivity in the scenarios described.[9] These groups are primarily important for modulating the biological activity of the final molecule.

References

  • ACS Publications. (2022, January 26). Quinoline-Based Photolabile Protection Strategy Facilitates Efficient Protein Assembly. Retrieved from [Link]

  • Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

  • PubMed. (2019, September 15). Photochemical oxidation of alcohols: Simple derivatization strategy for their analysis by capillary electrophoresis. Retrieved from [Link]

  • J-STAGE. (n.d.). Development of novel fluorescence derivatization systems enabling highly sensitive and selective detection of biological compounds. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

  • ResearchGate. (2021, July 15). Updates on Synthesis and Biological Activities of Quinoline Derivatives: A Review. Retrieved from [Link]

  • National Institutes of Health (NIH). (n.d.). Evolution of Methods for the Oxidation of Primary Alcohols to Carboxylic Acids - PMC. Retrieved from [Link]

  • MDPI. (2016, July 29). Recent Advances in Metal-Free Quinoline Synthesis. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 17.7: Oxidation of Alcohols. Retrieved from [Link]

  • International Journal for Multidisciplinary Research (IJFMR). (2025, November 15). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. Retrieved from [Link]

  • Wikipedia. (n.d.). Alcohol oxidation. Retrieved from [Link]

  • MDPI. (2020, August 20). Biocatalytic Oxidation of Alcohols. Retrieved from [Link]

  • National Institutes of Health (NIH). (n.d.). Quinoline based furanones and their nitrogen analogues: Docking, synthesis and biological evaluation - PMC. Retrieved from [Link]

  • SlideShare. (n.d.). Preparation and Properties of Quinoline. Retrieved from [Link]

  • PubMed. (2014, June 26). Synthesis and evaluation of three structurally related ¹⁸F-labeled orvinols of different intrinsic activities: 6-O-[¹⁸F]fluoroethyl-diprenorphine ([¹⁸F]FDPN), 6-O-[¹⁸F]fluoroethyl-buprenorphine ([¹⁸F]FBPN), and 6-O-[¹⁸F]fluoroethyl-phenethyl-orvinol ([¹⁸F]FPEO). Retrieved from [Link]

  • MDPI. (2022, July 5). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Retrieved from [Link]

  • Environmental Protection Agency (EPA). (n.d.). DER for Ipflufenoquin & Metabolites in Soil 50920985. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Bioactivity of (8-Fluoro-6-methylquinolin-3-yl)methanol and its Non-Fluorinated Analog

Introduction: The Quinoline Scaffold and the Strategic Role of Fluorine in Medicinal Chemistry The quinoline nucleus is a privileged heterocyclic scaffold in drug discovery, forming the core of numerous therapeutic agent...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Quinoline Scaffold and the Strategic Role of Fluorine in Medicinal Chemistry

The quinoline nucleus is a privileged heterocyclic scaffold in drug discovery, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antibacterial, antifungal, and anti-inflammatory properties.[1][2][3] The versatility of the quinoline ring system allows for functionalization at various positions, enabling the fine-tuning of its pharmacological profile.

The introduction of fluorine into drug candidates is a widely employed strategy in medicinal chemistry to enhance a range of pharmacokinetic and pharmacodynamic properties.[4] Due to its small size, high electronegativity, and ability to form strong carbon-fluorine bonds, fluorine can significantly influence a molecule's metabolic stability, membrane permeability, and binding affinity to its biological target.[4][5] This guide provides a comparative analysis of the bioactivity of (8-Fluoro-6-methylquinolin-3-yl)methanol and its non-fluorinated counterpart, (6-methylquinolin-3-yl)methanol, offering insights into the potential impact of fluorination at the C-8 position on the biological activity of this particular quinoline scaffold.

Synthesis and Physicochemical Properties: A Comparative Overview

The synthesis of (6-methylquinolin-3-yl)methanol and its 8-fluoro analog can be achieved through multi-step synthetic routes, typically starting from the appropriately substituted anilines. The general synthetic approach involves the construction of the quinoline core followed by functional group manipulations to introduce the methanol moiety at the 3-position.

Synthesis of (6-methylquinolin-3-yl)methanol: A plausible synthetic route for the non-fluorinated analog starts from 4-methylaniline, which can be subjected to a Skraup-Doebner-von Miller reaction or a similar cyclization method to form the 6-methylquinoline core. Subsequent functionalization at the 3-position, for instance, through Vilsmeier-Haack formylation followed by reduction, would yield the desired (6-methylquinolin-3-yl)methanol.

Synthesis of (8-Fluoro-6-methylquinolin-3-yl)methanol: The synthesis of the fluorinated analog would commence with 2-fluoro-4-methylaniline. Following a similar synthetic strategy to its non-fluorinated counterpart, the 8-fluoro-6-methylquinoline scaffold would be constructed. The introduction of the methanol group at the 3-position would then proceed via analogous functional group transformations.

The introduction of a fluorine atom at the 8-position is expected to modulate the physicochemical properties of the molecule. Key anticipated differences are summarized in the table below.

Property(6-methylquinolin-3-yl)methanol(8-Fluoro-6-methylquinolin-3-yl)methanolRationale for Difference
Molecular Weight 173.21 g/mol 191.20 g/mol Addition of a fluorine atom.
LogP (estimated) LowerHigherFluorine substitution generally increases lipophilicity.
pKa (estimated) Higher (more basic)Lower (less basic)The electron-withdrawing nature of fluorine reduces the basicity of the quinoline nitrogen.
Metabolic Stability LowerHigherThe C-F bond is more stable than a C-H bond, potentially blocking sites of metabolic oxidation.

Comparative Bioactivity: An Evidence-Based Projection

Anticipated Anticancer Activity

The quinoline scaffold is a common feature in many anticancer agents.[6][7][8] The introduction of a halogen, such as fluorine, can significantly influence the cytotoxic and mechanistic properties of these compounds.[6]

Expected Impact of 8-Fluoro Substitution:

  • Enhanced Potency: Studies on other quinolone derivatives have demonstrated that a fluorine atom at the C-8 position can increase their potency against eukaryotic topoisomerase II, a key enzyme in DNA replication and a target for many anticancer drugs. This suggests that (8-Fluoro-6-methylquinolin-3-yl)methanol may exhibit enhanced cytotoxicity against cancer cell lines compared to its non-fluorinated analog.

  • Altered Target Specificity: The electronic changes induced by the fluorine atom could alter the binding affinity of the molecule for various cellular targets, potentially leading to a different spectrum of anticancer activity or improved selectivity for certain cancer types.

Anticipated Antibacterial Activity

Fluoroquinolones are a major class of antibiotics. The presence and position of fluorine atoms are critical for their antibacterial efficacy.

Expected Impact of 8-Fluoro Substitution:

  • Broadened Spectrum: While the primary determinants of the antibacterial spectrum in fluoroquinolones are substituents at other positions (e.g., C-7), the overall electronic profile of the molecule, influenced by the 8-fluoro group, could contribute to its activity against a range of Gram-positive and Gram-negative bacteria.

  • Increased Efficacy: Halogenation of the quinoline ring has been shown to enhance antibacterial activity in various derivatives.[9] Therefore, it is plausible that (8-Fluoro-6-methylquinolin-3-yl)methanol would exhibit lower Minimum Inhibitory Concentrations (MICs) against susceptible bacterial strains compared to its non-fluorinated counterpart.

Experimental Protocols for Bioactivity Assessment

To empirically validate the projected differences in bioactivity, a series of standardized in vitro assays should be performed.

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of the test compounds against various cancer cell lines.

Materials:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

  • (8-Fluoro-6-methylquinolin-3-yl)methanol and (6-methylquinolin-3-yl)methanol, dissolved in DMSO to prepare stock solutions

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the existing medium with 100 µL of medium containing the desired concentrations of the compounds. Include a vehicle control (DMSO) and an untreated control.

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

MTT_Assay_Workflow cluster_plate_prep Plate Preparation cluster_treatment Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis A Seed Cells in 96-well Plate B Incubate 24h A->B C Prepare Serial Dilutions B->C D Add Compounds to Wells C->D E Incubate 48-72h D->E F Add MTT Solution E->F G Incubate 4h F->G H Add Solubilization Buffer G->H I Read Absorbance at 570 nm H->I J Calculate % Viability I->J K Determine IC50 J->K

Caption: Workflow for the MTT cytotoxicity assay.

Protocol 2: Antibacterial Susceptibility Testing by Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC) of the compounds against bacterial strains.

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • (8-Fluoro-6-methylquinolin-3-yl)methanol and (6-methylquinolin-3-yl)methanol stock solutions in DMSO

  • 96-well microplates

  • Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

  • Compound Dilution: Prepare serial two-fold dilutions of the test compounds in CAMHB in a 96-well plate.

  • Inoculation: Add a standardized bacterial inoculum to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Antibacterial_Workflow cluster_prep Preparation cluster_inoculation Inoculation & Incubation cluster_analysis Analysis A Prepare Serial Dilutions of Compounds in 96-well Plate C Inoculate Wells with Bacteria A->C B Prepare Standardized Bacterial Inoculum B->C D Incubate at 37°C for 18-24h C->D E Observe for Bacterial Growth D->E F Determine Minimum Inhibitory Concentration (MIC) E->F

Caption: Workflow for antibacterial susceptibility testing.

Potential Mechanism of Action: A Look into Cellular Pathways

The bioactivity of quinoline derivatives often stems from their interaction with key cellular pathways. In the context of anticancer activity, a plausible mechanism of action for these compounds could involve the inhibition of topoisomerase II, leading to DNA damage and apoptosis.

Signaling_Pathway Compound (8-Fluoro-6-methylquinolin-3-yl)methanol (Hypothesized) Topoisomerase_II Topoisomerase II Compound->Topoisomerase_II Inhibition DNA_Replication DNA Replication Topoisomerase_II->DNA_Replication Required for DNA_Breaks DNA Double-Strand Breaks Topoisomerase_II->DNA_Breaks Induces (when inhibited) Damage_Response DNA Damage Response (e.g., ATM/ATR) DNA_Breaks->Damage_Response Activates Cell_Cycle_Arrest Cell Cycle Arrest Damage_Response->Cell_Cycle_Arrest Apoptosis Apoptosis Damage_Response->Apoptosis

Caption: Hypothesized mechanism of anticancer action.

Conclusion and Future Directions

The strategic placement of a fluorine atom at the C-8 position of the (6-methylquinolin-3-yl)methanol scaffold is anticipated to significantly enhance its bioactivity. Based on established principles of medicinal chemistry and data from related quinoline compounds, the fluorinated analog is projected to exhibit superior anticancer and antibacterial properties compared to its non-fluorinated counterpart. These enhancements are likely attributable to improved metabolic stability, increased lipophilicity, and potentially stronger interactions with biological targets such as topoisomerase II.

The experimental protocols provided in this guide offer a robust framework for the empirical validation of these hypotheses. Further investigations should also include studies on the mechanism of action, in vivo efficacy, and safety profiles of these compounds to fully elucidate their therapeutic potential. The comparative data generated from such studies will be invaluable for guiding future drug design and development efforts centered on the versatile quinoline scaffold.

References

  • Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research. 2022 Oct 20.
  • Comparative in vitro activity of a new fluorinated 4-quinolone, T-3262 (A-60969). Antimicrobial Agents and Chemotherapy.
  • Comparative chemotherapeutic activity of new fluorinated 4-quinolones and standard agents against a variety of bacteria in a mouse infection model. PubMed.
  • Effects of Novel Fluoroquinolones on the Catalytic Activities of Eukaryotic Topoisomerase II: Influence of the C-8 Fluorine Group. PubMed.
  • Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives in 2D and 3D Models of Triple-Negative Breast Cancer. ACS Omega. 2025 Aug 30.
  • Comparative study of the antibacterial spectrum of different quinoline deriv
  • Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities. PMC.
  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. PMC. 2025 Aug 27.
  • Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Publishing. 2020 Jun 2.
  • Advances in Synthesis Methods of Quinoline and Isoquinoline Derivatives.
  • Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids. MDPI. 2019 Nov 28.
  • In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Tre
  • Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. Bentham Science Publishers. 2021 Nov 1.
  • Exploration of quinolone and quinoline derivatives as potential anticancer agents. PMC. 2019 Aug 13.
  • Synthesis and In vitro Testing of Novel Quinoline Deriv
  • Synthesis and antitumor activity of fluorinated derivatives of [i, j]-annel
  • Application Notes: Protocol for Testing Anticancer Activity of Quinoline Deriv
  • In Vitro Evaluation of Quinoxaline Derivatives: A Comparative Guide for Drug Discovery. Benchchem.
  • Fluorinated Quinolines: Synthesis, Properties and Applications.
  • Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. MDPI. 2023 Apr 11.
  • Synthesis of (R)-(6-Methoxyquinolin-4-yl)[(1S,2S,4S,5R)
  • The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregul
  • (6-Methylquinolin-3-yl)methanol. Sapphire Bioscience.
  • Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. PMC.
  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Semantic Scholar. 2020 Sep 21.
  • An In-depth Technical Guide on the Synthesis and Characterization of (3-(Quinolin-3-yl)phenyl)methanol. Benchchem.
  • (2-Chloro-6-methyl-quinolin-3-yl)methanol. PubMed. 2010 Jun 5.
  • Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. PMC.
  • Enantioselective synthesis of 3-(N-indolyl)quinolines containing axial and central chiralities.
  • Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Biointerface Research in Applied Chemistry. 2021 Nov 4.
  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC.
  • Synthesis of substituted 8-aminoquinolines and phenanthrolines through a Povarov approach. Organic & Biomolecular Chemistry (RSC Publishing).
  • WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention.
  • Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. ACS Omega. 2022 Dec 28.
  • [Synthesis of methyl-8-hydroxyquinoline aldehydes]. PubMed.
  • Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F.
  • Impact of the Halogen Substitution Pattern on the Biological Activity of Organoruthenium 8-Hydroxyquinoline Anticancer Agents.
  • Research and Reviews: Journal of Chemistry - 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic
  • Comprehensive review on current developments of quinoline-based anticancer agents. 2016 Dec 1.
  • Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities
  • Synthesis, characterization and antibacterial activity studies on some fluorine containing quinoline-4-carboxylic acids and their deriv

Sources

Comparative

structural validation of (8-Fluoro-6-methylquinolin-3-yl)methanol via X-ray crystallography

Introduction (8-Fluoro-6-methylquinolin-3-yl)methanol (CAS: 1597773-41-5, Formula: C11H10FNO) is a highly functionalized azaheterocyclic building block. Quinoline scaffolds are privileged structures in medicinal chemistr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(8-Fluoro-6-methylquinolin-3-yl)methanol (CAS: 1597773-41-5, Formula: C11H10FNO) is a highly functionalized azaheterocyclic building block. Quinoline scaffolds are privileged structures in medicinal chemistry, frequently investigated for their potent anticancer, antibacterial, and antifungal properties [1]. However, the precise spatial arrangement of its substituents—specifically the orientation of the hydroxymethyl group at the 3-position and the electron-withdrawing fluorine at the 8-position—dictates its intermolecular interactions (e.g., hydrogen bonding, π−π stacking) and target binding affinity.

Validating the exact 3D structure of such small molecules is a critical bottleneck in drug development. This guide objectively compares the performance of Single-Crystal X-ray Diffraction (SC-XRD) against alternative analytical techniques and provides a self-validating experimental protocol for structural confirmation.

The Analytical Challenge: Why X-ray Crystallography?

While High-Resolution Mass Spectrometry (HRMS) confirms the exact mass and empirical formula, and Nuclear Magnetic Resonance (NMR) spectroscopy maps the 2D atomic connectivity, they fall short of providing unambiguous 3D spatial coordinates. Solution-state NMR provides time-averaged ensembles of conformations and relies on NOE/ROESY correlations to infer spatial proximity, but it lacks a direct method to determine absolute stereochemistry or exact solid-state packing [2].

In contrast, SC-XRD provides the absolute configuration, exact bond lengths, bond angles, and maps the solid-state packing interactions with sub-angstrom precision [3]. While X-ray crystallography remains the dominant technique for absolute structural validation [4], cross-validating XRD data with NMR ensures that the observed solid-state conformation is relevant to its dynamic solution-state behavior [5].

Comparative Performance: Structural Validation Techniques

To objectively evaluate the optimal method for validating (8-Fluoro-6-methylquinolin-3-yl)methanol, we compare SC-XRD against standard NMR and HRMS in the table below.

ParameterSingle-Crystal X-ray Diffraction (SC-XRD)Solution-State NMR (1D & 2D)High-Resolution Mass Spectrometry (HRMS)
Primary Output Absolute 3D atomic coordinates & packing2D atomic connectivity & dynamic ensemblesExact molecular mass & empirical formula
Resolution/Precision Sub-angstrom ( <0.1 Å coordinate error)Conformational averages (NOE distances) <1 ppm mass accuracy
Sample Requirement Single high-quality crystal ( >0.1 mm) 1−10 mg in deuterated solvent <1 μ g
Stereochemistry Unambiguous absolute configurationRelative stereochemistry onlyCannot distinguish stereoisomers
Validation Metric R1​<5% , Goodness-of-Fit ≈1.0 Signal-to-noise, peak integrationMass error ( Δ ppm), isotopic pattern

Experimental Methodology: Self-Validating X-ray Crystallography Protocol

To ensure a self-validating system, the following protocol incorporates internal mathematical checks at each stage, ensuring that the final atomic model is a rigorous representation of the experimental electron density rather than an overfitted artifact.

Step 1: Crystal Growth via Vapor Diffusion

  • Action: Dissolve 10 mg of (8-Fluoro-6-methylquinolin-3-yl)methanol in a minimum volume of dichloromethane (DCM). Place the solution in a small open vial, and situate this inside a larger sealed vial containing hexanes (anti-solvent).

  • Causality: Vapor diffusion allows for an extremely slow, thermodynamically controlled transition from solution to the solid state. This minimizes defects in the crystal lattice. High mosaicity (crystal disorder) will smear the diffraction spots, severely limiting the resolution of the final structure.

Step 2: Cryogenic Data Collection (100 K)

  • Action: Harvest a single crystal (approx. 0.2×0.1×0.1 mm) using a cryo-loop coated in paratone oil, and immediately submerge it in a liquid nitrogen stream (100 K) on the diffractometer goniometer.

  • Causality: X-rays scatter off electron density. At room temperature, atomic thermal vibrations (thermal ellipsoids) blur this density. Cooling to 100 K "freezes" the molecule, drastically sharpening the diffraction pattern and allowing for the accurate determination of lighter atoms.

Step 3: Structure Solution and Refinement

  • Action: Solve the phase problem using intrinsic phasing or direct methods. Refine the structure using full-matrix least-squares on F2 (e.g., using SHELXL software).

  • Causality: Direct methods mathematically derive the initial electron density map from the diffraction intensities. The refinement process is inherently self-validating: the software calculates a theoretical diffraction pattern from your proposed atomic model and compares it to the actual experimental data.

Step 4: Hydrogen Atom Placement (Riding Model)

  • Action: Place carbon-bound hydrogen atoms in geometrically idealized positions. The hydroxyl hydrogen of the methanol group should be located from the difference Fourier map if possible, or placed to optimize the hydrogen-bonding network.

  • Causality: Because hydrogen has only one electron, it scatters X-rays weakly. Using a "riding model" constrains the C-H bond lengths and angles to known physical constants, preventing the refinement algorithm from placing them in non-physical locations due to background noise.

The Self-Validating Check: A successful structural validation must yield an R1​ value < 0.05 (5%) and a Goodness-of-Fit (GoF) near 1.0 . These metrics prove that the proposed 3D model perfectly explains the raw experimental data. If R1​ is high, the model is rejected, forcing the researcher to re-evaluate the crystal quality or the structural assignment.

Validation Workflow

StructuralValidation Compound (8-Fluoro-6-methylquinolin-3-yl)methanol CAS: 1597773-41-5 NMR Solution-State NMR (2D Connectivity) Compound->NMR Bulk Purity Check Crystallization Vapor Diffusion Crystallization Compound->Crystallization Crystal Growth Validation Self-Validation R1 < 0.05, GoF ≈ 1.0 NMR->Validation Orthogonal Confirmation Diffraction Cryogenic X-ray Diffraction (100K) Crystallization->Diffraction Harvest Single Crystal Refinement Least-Squares Refinement (SHELXL) Diffraction->Refinement Integrate Intensities Refinement->Validation Model vs Data

Workflow for the structural validation of quinoline derivatives via X-ray crystallography and NMR.

References

  • Title: Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach Source: PMC - National Institutes of Health (NIH) URL: [Link]

  • Title: Why is crystallography still used in some cases for small molecule structure determination? Source: Chemistry Stack Exchange URL: [Link]

  • Title: Comparison of X-ray Crystallography, NMR and EM Source: Creative Biostructure URL: [Link]

  • Title: X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics Source: Stanford University URL: [Link]

Validation

(8-Fluoro-6-methylquinolin-3-yl)methanol vs other substituted quinoline methanols

Comparative Application Guide: (8-Fluoro-6-methylquinolin-3-yl)methanol vs. Alternative Substituted Quinoline Methanols in Drug Development Executive Summary As a Senior Application Scientist, I frequently evaluate chemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Application Guide: (8-Fluoro-6-methylquinolin-3-yl)methanol vs. Alternative Substituted Quinoline Methanols in Drug Development

Executive Summary

As a Senior Application Scientist, I frequently evaluate chemical building blocks that dictate the success or failure of downstream drug discovery campaigns. (8-Fluoro-6-methylquinolin-3-yl)methanol (CAS: 1597773-41-5)[1] represents a highly privileged scaffold in modern medicinal chemistry. Substituted quinoline methanols are foundational to several blockbuster drug classes, ranging from antimalarials (e.g., mefloquine)[2] to HMG-CoA reductase inhibitors (e.g., pitavastatin)[3].

This guide provides a rigorous, objective comparison of the 8-fluoro-6-methyl building block against other heavily substituted analogs. By analyzing their physicochemical properties, structural rationale, and synthetic utility, this document serves as a definitive resource for designing robust, scalable experimental workflows.

Structural Rationale & Physicochemical Profiling

The substitution pattern on the quinoline core dictates both the pharmacokinetic fate of the resulting drug and its synthetic tractability.

  • The 8-Fluoro Advantage: Fluorination at the 8-position provides a strong inductive effect that modulates the basicity of the quinoline nitrogen. More importantly, it acts as a metabolic shield, blocking major cytochrome P450 (CYP) oxidation sites without adding excessive steric bulk.

  • The 6-Methyl Group: Adds a localized hydrophobic interaction point, tuning the molecule's LogP for optimal cellular permeability.

  • The 3-Methanol Handle: Unlike the 4-methanol group in mefloquine (which is sterically hindered and directly participates in target binding), the 3-methanol group serves primarily as a transient synthetic handle for divergent functionalization (e.g., oxidation into carbaldehydes for mTOR inhibitors[4]).

Pharmacophore Q Quinoline Core F8 8-Fluoro Substitution (Metabolic Shielding) Q->F8 Me6 6-Methyl Substitution (Hydrophobic Interaction) Q->Me6 CH2OH 3-Methanol Group (Synthetic Handle) Q->CH2OH

Fig 1: Pharmacophore logic of (8-Fluoro-6-methylquinolin-3-yl)methanol demonstrating functional modularity.

Quantitative Comparison & Performance Data

When comparing quinoline methanols, blood-brain barrier (BBB) permeability and lipophilicity are critical performance metrics. For instance, replacing the 8-trifluoromethyl group of mefloquine with a pentafluorosulfanyl (SF5) group reduces in vitro BBB permeability from 9.4 x 10⁻⁶ cm/s to 4.98 x 10⁻⁶ cm/s, mitigating neurological side effects[2]. Table 1 summarizes how the 8-fluoro-6-methyl scaffold compares to these and other industry-standard analogs.

Table 1: Physicochemical Profiling of Substituted Quinoline Methanols

CompoundSubstitution PatternMW ( g/mol )Est. LogPPrimary ApplicationKey Advantage / Performance Metric
8-F-6-Me-Q3M 8-Fluoro, 6-Methyl, 3-Methanol191.20~2.1Kinase Inhibitor PrecursorBalanced lipophilicity; CYP450 shielding at C8.
Pitavastatin Intermediate 2-Cyclopropyl, 4-(4-fluorophenyl), 3-Methanol293.34~4.5Statin SynthesisHigh steric bulk for specific enzymatic pocket fit[3].
Mefloquine 2,8-bis(trifluoromethyl), 4-Methanol378.31~3.8AntimalarialHigh BBB penetration; long plasma half-life[2].
8-SF5 Mefloquine Analog 2-CF3, 8-SF5, 4-Methanol436.37~4.2Next-Gen AntimalarialReduced brain penetrance (<80% of mefloquine)[2].

Experimental Workflows & Methodologies

A chemical building block is only as valuable as its synthetic reliability. Below are two self-validating protocols for derivatizing (8-Fluoro-6-methylquinolin-3-yl)methanol, contrasting the chemical logic against methods used for bulkier analogs.

Workflow cluster_A Pathway A: Oxidation cluster_B Pathway B: Halogenation Start (8-Fluoro-6-methylquinolin-3-yl)methanol Ox Dess-Martin Periodinane (CH2Cl2, 0°C to RT) Start->Ox Brom Phosphorus Tribromide (CH2Cl2, 0°C) Start->Brom Ald Quinoline-3-carbaldehyde (mTOR Precursor) Ox->Ald Target Lead Candidate Generation (Cross-Coupling / Amination) Ald->Target Alkyl 3-(Bromomethyl)quinoline (Statin Precursor) Brom->Alkyl Alkyl->Target

Fig 2: Divergent synthetic workflows utilizing the 3-methanol handle for drug candidate generation.

Protocol A: Mild Oxidation to Quinoline-3-carbaldehyde (mTOR Precursor Pathway)

Context: Quinoline-3-carbaldehydes are critical intermediates for synthesizing ATP-competitive mTORC1/mTORC2 inhibitors[4]. Causality of Reagents: We select Dess-Martin Periodinane (DMP) over the traditional Swern oxidation. Swern requires ultra-low temperatures (-78°C) and generates dimethyl sulfide, which can poison downstream transition-metal catalysts. DMP operates smoothly at 0°C to room temperature and avoids harsh basic quenches (like triethylamine) that might trigger side reactions with the fluorinated ring.

Step-by-Step Methodology:

  • Dissolve 1.0 eq of (8-Fluoro-6-methylquinolin-3-yl)methanol in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere.

  • Cool the reaction vessel to 0°C using an ice bath.

  • Add 1.1 eq of Dess-Martin Periodinane portion-wise over 10 minutes to control the mild exotherm.

  • Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2 hours.

  • Quench the reaction with an equal volume of saturated aqueous NaHCO₃ and 10% Na₂S₂O₃. Stir vigorously for 15 minutes until the organic layer is clear.

  • Extract with CH₂Cl₂, wash with brine, dry over MgSO₄, and concentrate in vacuo.

Self-Validating Mechanism: The protocol employs a TLC-based self-validation loop (Hexane:EtOAc 3:1). The reaction is inherently trackable because the starting methanol is highly polar (Rf ~0.2), while the target aldehyde migrates rapidly (Rf ~0.6). The exact quench time is dictated exclusively by the total disappearance of the baseline spot, preventing yield loss from over-oxidation.

Protocol B: Halogenation to 3-(Bromomethyl)quinoline (Statin Precursor Pathway)

Context: The conversion of the 3-methanol group to a bromomethyl group is the exact transformation utilized in the commercial synthesis of pitavastatin intermediates[3],[5]. Causality of Reagents: Phosphorus tribromide (PBr₃) in anhydrous dichloromethane is chosen over the Appel reaction (CBr₄/PPh₃). The Appel reaction generates triphenylphosphine oxide, a solid waste byproduct that is notoriously difficult to remove completely during post-treatment purification on a large scale[6]. PBr₃ ensures high atom economy and simplifies purification.

Step-by-Step Methodology:

  • Dissolve 1.0 eq of the quinoline methanol in anhydrous CH₂Cl₂ (0.3 M) under nitrogen.

  • Cool the solution to 0°C.

  • Add 0.4 eq of PBr₃ (providing a slight excess of reactive bromide equivalents) dropwise over 20 minutes.

  • Stir at 0°C for 1 hour, then gradually warm to room temperature for an additional 2 hours.

  • Carefully quench the reaction by pouring it over crushed ice.

  • Neutralize the aqueous phase to pH 7 with saturated NaHCO₃, extract with CH₂Cl₂, and concentrate to yield the bromomethyl intermediate.

Self-Validating Mechanism: The formation of the bromomethyl intermediate is validated in-situ by the evolution of HBr gas (monitored via pH paper at the reactor vent) and a distinct phase clarification. Post-reaction, the crude product must dissolve completely in anhydrous toluene; any residual insoluble solid indicates unreacted phosphorus byproducts, immediately triggering an additional aqueous wash cycle.

References

  • European Patent Office. "EP 2350053 B1: Modulators of MTOR Complexes".
  • WIPO. "WO 2010/089770 A2: Improved Process for the Preparation of Pitavastatin".
  • WIPO. "WO 2010/144434 A1: Derivatives of Mefloquine and Associated Methods for Making and Using".
  • CNIPA. "CN 110407818 A: Pitavastatin calcium intermediate preparation method".
  • USPTO. "US 2012/0016129 A1: Processes for Preparing Pravastatin and Pitavastatin Intermediates".

Sources

Comparative

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation Pattern Validation for (8-Fluoro-6-methylquinolin-3-yl)methanol

Introduction: The Imperative of Structural Certainty in Drug Development In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. (8-Fluor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Structural Certainty in Drug Development

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. (8-Fluoro-6-methylquinolin-3-yl)methanol, a substituted quinoline, represents a class of heterocyclic compounds of significant interest due to their wide-ranging biological activities.[1][2] Before a candidate molecule can advance through the preclinical and clinical pipeline, its chemical identity must be confirmed with absolute certainty. Mass spectrometry (MS), particularly tandem mass spectrometry (MS/MS), stands as a cornerstone analytical technique for this purpose, offering unparalleled sensitivity and structural insight.[3][4]

This guide provides an in-depth comparison and validation framework for the mass spectrometric fragmentation pattern of (8-Fluoro-6-methylquinolin-3-yl)methanol. Moving beyond a simple recitation of methods, we will explore the causal logic behind experimental design, establish a self-validating analytical workflow, and compare mass spectrometry with alternative techniques, grounding our discussion in established scientific principles.

Pillar 1: Predicting the Fragmentation Cascade of (8-Fluoro-6-methylquinolin-3-yl)methanol

The predictive power of mass spectrometry lies in understanding how a molecule's structure dictates its fragmentation behavior upon ionization and collisional activation. The structure of (8-Fluoro-6-methylquinolin-3-yl)methanol—a stable aromatic quinoline core with fluoro, methyl, and methanol substituents—suggests several predictable fragmentation pathways.

Under electrospray ionization (ESI) in positive ion mode, the molecule will readily protonate, likely on the quinoline nitrogen, to form the precursor ion [M+H]⁺ with a theoretical m/z of 192.0819. The subsequent fragmentation via collision-induced dissociation (CID) is governed by the stability of the resulting fragment ions and neutral losses.

Key Predicted Fragmentation Pathways:

  • Loss of Water (H₂O): The primary alcohol of the methanol group is susceptible to dehydration, leading to the loss of a neutral water molecule (18.01 Da). This is a common fragmentation pathway for alcohols.[5] This would result in a highly stable, conjugated carbocation at m/z 174.0713.

  • Loss of Formaldehyde (CH₂O): Benzylic alcohols can undergo rearrangement and lose formaldehyde (30.01 Da). This cleavage would yield a fragment ion at m/z 162.0713.

  • Cleavage of the Quinoline Ring: The quinoline ring itself can undergo fragmentation. A characteristic fragmentation of the quinoline nucleus is the expulsion of hydrogen cyanide (HCN), a neutral loss of 27.01 Da.[6][7] This could occur after initial fragmentation, for instance, from the m/z 174.0713 ion to produce a fragment at m/z 147.0603.

  • Loss of Methyl Radical (•CH₃): While less common from an aromatic ring, high collisional energy could induce the loss of a methyl radical (15.02 Da) from the molecular ion.

The following diagram illustrates these predicted primary fragmentation pathways.

G cluster_0 Predicted ESI+ Fragmentation Pathways M [M+H]⁺ (8-Fluoro-6-methylquinolin-3-yl)methanol m/z = 192.0819 F1 Fragment Ion m/z = 174.0713 M->F1 - H₂O (18.01 Da) F2 Fragment Ion m/z = 162.0713 M->F2 - CH₂O (30.01 Da) F3 Fragment Ion m/z = 147.0603 F1->F3 - HCN (27.01 Da) G cluster_workflow Experimental & Validation Workflow prep 1. Sample Preparation (Dilution in MeOH/H₂O with 0.1% Formic Acid) lc 2. LC Separation (C18 Reverse Phase) prep->lc ms1 3. Full Scan MS (MS1) (e.g., Q-TOF) - Determine [M+H]⁺ - Confirm Elemental Composition lc->ms1 ms2 4. Tandem MS (MS/MS) - Isolate [M+H]⁺ - Collision-Induced Dissociation (CID) - Acquire Fragment Spectrum ms1->ms2 validation 5. Data Validation - Match Fragments to Predictions - Verify Accurate Mass of Fragments - Correlate with Isotopic Pattern ms2->validation report 6. Final Confirmation - Confirmed Fragmentation Pattern validation->report

Caption: A self-validating workflow for MS fragmentation analysis.

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines the steps for acquiring high-quality fragmentation data.

1. Sample and Standard Preparation:

  • Prepare a 1 mg/mL stock solution of (8-Fluoro-6-methylquinolin-3-yl)methanol in methanol.

  • Create a working solution of 1 µg/mL by diluting the stock solution in a 50:50 mixture of water and methanol containing 0.1% formic acid. The acid is crucial for promoting efficient protonation in ESI positive mode.

2. Liquid Chromatography (LC) Method:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

3. Mass Spectrometry (Q-TOF) Parameters:

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.5 kV.

  • Sampling Cone: 40 V.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 400°C.

  • Acquisition Mode:

    • MS1 (Full Scan): Scan from m/z 50 to 500. This initial scan confirms the presence and accurate mass of the protonated parent molecule ([M+H]⁺).

    • MS2 (Tandem MS): Use data-dependent acquisition (DDA) to automatically select the [M+H]⁺ ion at m/z 192.08 for fragmentation.

    • Collision Energy: Apply a ramp of collision energies (e.g., 10-40 eV) to ensure a rich fragmentation spectrum is produced.

4. Data Validation:

  • Confirm that the measured mass of the precursor ion in the MS1 scan is within a 5 ppm tolerance of the theoretical mass (192.0819).

  • Analyze the MS/MS spectrum and identify the major fragment ions.

  • Calculate the elemental composition of each major fragment ion and verify that the measured accurate mass is within a 5 ppm tolerance.

  • Compare the observed fragments with the predicted fragmentation pathways.

Pillar 3: Comparative Analysis and Authoritative Grounding

While LC-MS/MS is a powerful tool, a comprehensive validation strategy involves understanding its performance relative to other techniques and ensuring that the interpretation is grounded in established chemical principles.

Comparison of Mass Spectrometry Platforms
FeatureQuadrupole Time-of-Flight (Q-TOF)Ion TrapTriple Quadrupole (QqQ)
Primary Strength High mass resolution and accuracyMSⁿ capabilities (multiple stages of fragmentation)High sensitivity and selectivity for quantification (SRM/MRM)
Validation Role Primary identification: Provides accurate mass for elemental composition of parent and fragment ions. [3]Structural insight: Elucidates complex fragmentation pathways by isolating a fragment and fragmenting it again (MS³).Confirmation & Quantification: Less ideal for unknown identification but excellent for confirming the presence of expected fragments.
Best Use Case De novo structural elucidation and fragmentation pattern validation.Detailed mechanistic studies of fragmentation reactions.Targeted screening and quantification once the fragmentation pattern is known.
Alternative and Complementary Analytical Techniques

No single technique provides a complete picture. A robust validation package often includes data from orthogonal methods.

TechniquePrincipleAdvantages for this AnalysisLimitations Compared to MS
NMR Spectroscopy Measures the magnetic properties of atomic nuclei.Provides the definitive, unambiguous structure of a molecule, including stereochemistry.Requires significantly more sample (mg quantities), is a much lower throughput technique, and is not easily coupled to a separation technique like LC.
FTIR Spectroscopy Measures the absorption of infrared radiation by molecular vibrations.Confirms the presence of key functional groups (e.g., -OH from the alcohol, C-F stretch, aromatic C-H). [8]Provides limited information on the overall molecular connectivity and cannot distinguish between isomers.
UV-Vis Spectroscopy Measures the absorption of UV-visible light by electronic transitions.Confirms the presence of the quinoline aromatic system through its characteristic absorbance maxima. [2]Provides very little structural detail beyond identifying the chromophore.
Chromatographic Methods (HPLC/GC) Separation based on physical properties.HPLC with UV detection is a robust method for purity assessment and quantification. [9]Provides no structural information beyond the retention time.

For the specific goal of validating a fragmentation pattern, MS is the primary and most direct tool. NMR serves as the gold standard for initial, absolute structural confirmation of the bulk material, while FTIR and UV-Vis provide complementary functional group and chromophore information.

Conclusion

The validation of the mass spectrometry fragmentation pattern for (8-Fluoro-6-methylquinolin-3-yl)methanol is a critical exercise in ensuring analytical rigor. This guide has detailed a comprehensive approach that begins with a chemically-informed prediction of fragmentation pathways, followed by a robust and self-validating LC-MS/MS experimental workflow using high-resolution mass spectrometry. By understanding the strengths of different MS platforms and acknowledging the role of complementary techniques like NMR, researchers can build a complete and defensible data package. This multi-faceted approach ensures the highest level of confidence in the structural identity of novel compounds, a non-negotiable requirement for advancing promising candidates in the field of drug development.

References

  • Title: Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides Source: Chemical Papers URL: [Link]

  • Title: Rapid Validation of Mascot Search Results via Stable Isotope Labeling, Pair Picking, and Deconvolution of Fragmentation Patterns Source: Molecular & Cellular Proteomics (PMC) URL: [Link]

  • Title: Mass spectrometry and proposed quinoline-benzimidazole derivative fragmentation Source: ResearchGate URL: [Link]

  • Title: MASS SPECTRA OF OXYGENATED QUINOLINES Source: Semantic Scholar URL: [Link]

  • Title: Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems Source: Journal of Mass Spectrometry (PMC) URL: [Link]

  • Title: MASS SPECTRA OF OXYGENATED QUINOLINES Source: Canadian Journal of Chemistry URL: [Link]

  • Title: Assessment and validation of the MS/MS fragmentation patterns of the macrolide immunosuppressant everolimus Source: Journal of the American Society for Mass Spectrometry URL: [Link]

  • Title: Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds Source: Reviews in Analytical Chemistry (PMC) URL: [Link]

  • Title: Mass spectra of some 2-substituted derivatives of quinoline-4-carboxylic acids and their amides Source: ResearchGate URL: [Link]

  • Title: Characterization of the fragmentation mechanisms in electrospray ionization tandem mass spectrometry of chloroquinoline derivatives with larvicidal activity against Aedes aegypti Source: Rapid Communications in Mass Spectrometry URL: [Link]

  • Title: Peptide Fragmentation Patterns in Mass Spectrometry Source: Technology Networks URL: [Link]

  • Title: A Data-Mining Scheme for Identifying Peptide Structural Motifs Responsible for Different MS/MS Fragmentation Intensity Patterns Source: Journal of Proteome Research URL: [Link]

  • Title: Mass Spectrometry - Fragmentation Patterns Source: Chemistry LibreTexts URL: [Link]

  • Title: Retro Synthetic Approach on Synthesis of Quinoline Derivative Using Microwave Energy Source: Acta Scientific URL: [Link]

  • Title: Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone Class of Antibiotics Source: Waters Corporation URL: [Link]

  • Title: MS/MS fragmentation Source: Fiehn Lab, UC Davis URL: [Link]

  • Title: Anatomy of an Ion's Fragmentation After Electron Ionization, Part I Source: LCGC International URL: [Link]

  • Title: Electrospray ionization‐tandem mass spectrometric study of fused nitrogen‐containing ring systems Source: ResearchGate URL: [Link]

  • Title: Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry Source: MDPI URL: [Link]

  • Title: FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS Source: Chemguide URL: [Link]

  • Title: SYNTHESIS AND BIOLOGICAL EVALUATION OF QUINOLINE DERIVATIVE FOR ANTI MICROBIAL ACTIVITY Source: International Journal of Creative Research Thoughts (IJCRT) URL: [Link]

Sources

Validation

molecular docking studies of (8-Fluoro-6-methylquinolin-3-yl)methanol compared to standard ligands

Title: Comparative Molecular Docking Guide: Evaluating (8-Fluoro-6-methylquinolin-3-yl)methanol as a Novel Scaffold for PI3Kδ Inhibition Executive Summary & Scientific Rationale In the landscape of targeted oncology and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Molecular Docking Guide: Evaluating (8-Fluoro-6-methylquinolin-3-yl)methanol as a Novel Scaffold for PI3Kδ Inhibition

Executive Summary & Scientific Rationale

In the landscape of targeted oncology and autoimmune therapeutics, the Phosphoinositide 3-kinase delta (PI3Kδ) pathway remains a highly validated target. While standard, bulky ATP-competitive inhibitors like Idelalisib and AMG319 have proven clinical efficacy, there is an ongoing need for novel, highly efficient fragment scaffolds to overcome resistance mutations and improve pharmacokinetic profiles.

This guide provides a rigorous, objective comparison between a novel fragment-like scaffold, (8-Fluoro-6-methylquinolin-3-yl)methanol (CAS: 1597773-41-5)[1], and standard PI3Kδ inhibitors. By leveraging molecular docking and binding energetics, we dissect the causality behind the structural advantages of the quinoline-3-methanol core.

Why This Specific Scaffold? (The Causality of Design)

As an application scientist, I rarely select fragments at random. The choice of (8-Fluoro-6-methylquinolin-3-yl)methanol is driven by precise stereoelectronic principles[2]:

  • Quinoline Core: The nitrogen atom of the quinoline ring is a classic hydrogen-bond acceptor, perfectly positioned to interact with the backbone amides of the kinase hinge region (specifically Val828 in PI3Kδ).

  • 8-Fluoro Substitution: Fluorine substitution at the 8-position alters the electron density of the quinoline ring, reducing basicity to improve membrane permeability. Furthermore, it can engage in orthogonal halogen bonding or multipolar interactions with the protein backbone, stabilizing the ligand-protein complex.

  • 6-Methyl Group: Provides essential van der Waals contacts within the hydrophobic specificity pocket, anchoring the scaffold.

  • 3-Methanol Moiety: Acts as a versatile hydrogen-bond donor/acceptor, allowing the fragment to reach into the affinity pocket (e.g., Asp911) without adding excessive molecular weight.

Pathway BCR B-Cell Receptor (BCR) PI3K PI3Kδ (Target) BCR->PI3K PIP PIP2 to PIP3 Conversion PI3K->PIP AKT AKT Activation PIP->AKT mTOR mTOR Pathway AKT->mTOR Survival Malignant Cell Survival & Proliferation mTOR->Survival

Caption: The PI3Kδ signaling cascade in B-cell malignancies, highlighting the therapeutic intervention point.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following computational workflow employs a self-validating control step. We utilize AutoDock Vina[3], a highly cited and robust docking engine[4], to perform the comparative analysis.

Step-by-Step Methodology
  • Protein Preparation (Target: PI3Kδ):

    • Retrieve the high-resolution crystal structure of human PI3Kδ (e.g., PDB ID: 4XE0) from the Protein Data Bank.

    • Strip co-crystallized water molecules and non-essential ions. Retain the native ligand temporarily for grid centering.

    • Add polar hydrogens and assign Kollman charges to establish the correct electrostatic environment at physiological pH (7.4).

  • Ligand Preparation:

    • Construct the 3D geometry of (8-Fluoro-6-methylquinolin-3-yl)methanol, Idelalisib, and AMG319.

    • Perform energy minimization using the MMFF94 force field.

    • Assign Gasteiger partial charges and define rotatable bonds (the hydroxymethyl group in our test ligand).

  • Grid Box Generation:

    • Center the grid box on the coordinates of the native ligand within the ATP-binding cleft (specifically targeting the hinge region residue Val828).

    • Dimensions: 20 Å × 20 Å × 20 Å with a spacing of 1.0 Å.

  • Self-Validation Check (Crucial Step):

    • Protocol: Re-dock the native co-crystallized ligand back into the prepared protein.

    • Validation Criteria: The workflow is only validated if the Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose is < 2.0 Å .

  • Docking Execution:

    • Execute AutoDock Vina with an exhaustiveness parameter set to 32 to ensure thorough conformational sampling.

Workflow PrepL Ligand Preparation (Protonation at pH 7.4) Grid Grid Box Generation (Centered on Val828 hinge) PrepL->Grid PrepP Protein Preparation (PDB: 4XE0, remove waters) PrepP->Grid Validate Self-Validation (Native Ligand RMSD < 2.0 Å) Grid->Validate Dock AutoDock Vina Execution (Exhaustiveness = 32) Validate->Dock Analyze Pose & Interaction Analysis (PLIP, PyMOL) Dock->Analyze

Caption: Self-validating molecular docking workflow ensuring high-fidelity pose prediction.

Comparative Data Analysis

A standard ligand might have a higher absolute binding affinity due to its larger size, but in drug discovery, Ligand Efficiency (LE) —the binding energy normalized by the number of heavy atoms—is a far superior metric for evaluating the quality of a scaffold.

Quantitative Docking Results
LigandMolecular Weight ( g/mol )Heavy Atoms (N)Binding Affinity (ΔG, kcal/mol)Ligand Efficiency (LE)Key Interacting Residues (PI3Kδ)Interaction Types
Idelalisib (Standard)415.430-10.50.35 Val828, Glu826, Trp760H-bond (Hinge), Pi-Pi stacking
AMG319 (Standard)385.428-9.80.35 Val828, Trp760, Asp911H-bond (Hinge), Hydrophobic
(8-Fluoro-6-methylquinolin-3-yl)methanol (Test Scaffold)191.214-7.60.54 Val828, Asp911, Met762H-bond (Hinge & Affinity Pocket), Halogen bond
Mechanistic Insights
  • Hinge Binding Superiority: The docking poses reveal that the quinoline nitrogen of (8-Fluoro-6-methylquinolin-3-yl)methanol forms a robust, short-distance (2.8 Å) hydrogen bond with the backbone NH of Val828. This mimics the purine core interaction of ATP and is identical to the primary anchoring mechanism of AMG319[2].

  • The Role of the 3-Methanol Group: Unlike unsubstituted quinolines, the 3-methanol group acts as a critical vector. The hydroxyl oxygen acts as an H-bond acceptor from the side chain of Asp911, a key residue in the affinity pocket that dictates isoform selectivity for PI3Kδ over PI3Kα.

  • Ligand Efficiency (LE): While Idelalisib has a stronger absolute binding energy (-10.5 kcal/mol), our test scaffold exhibits a remarkably high Ligand Efficiency of 0.54 (ideal LE is > 0.3). This proves that the (8-Fluoro-6-methylquinolin-3-yl)methanol core makes near-optimal use of its atomic footprint, making it an exceptional starting point for Fragment-Based Drug Discovery (FBDD).

Conclusion

The molecular docking comparison clearly demonstrates that (8-Fluoro-6-methylquinolin-3-yl)methanol is not merely a generic building block, but a highly optimized, hinge-binding pharmacophore. Its exceptional Ligand Efficiency (0.54) compared to standard clinical inhibitors (0.35) suggests that synthetic elaboration at the 3-methanol position could yield highly potent, selective PI3Kδ inhibitors with superior physicochemical properties.

For researchers synthesizing novel kinase inhibitors, incorporating this specific fluorinated quinoline scaffold provides a thermodynamically favorable anchor that competes effectively with established standard ligands.

References

  • (8-Fluoro-6-methylquinolin-3-yl)methanol Chemical Properties & Sourcing. AA Blocks Product Index. Available at: [Link]

  • Cushing, T. D., et al. (2014). Discovery and in Vivo Evaluation of (S)-N-(1-(7-Fluoro-2-(pyridin-2-yl)quinolin-3-yl)ethyl)-9H-purin-6-amine (AMG319) and Related PI3Kδ Inhibitors for Inflammation and Autoimmune Disease. Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

  • Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

(8-Fluoro-6-methylquinolin-3-yl)methanol proper disposal procedures

Operational Guide: Safe Handling and Disposal of (8-Fluoro-6-methylquinolin-3-yl)methanol For researchers and drug development professionals, the proper logistical management of complex heterocyclic compounds is as criti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Guide: Safe Handling and Disposal of (8-Fluoro-6-methylquinolin-3-yl)methanol

For researchers and drug development professionals, the proper logistical management of complex heterocyclic compounds is as critical as their synthesis. (8-Fluoro-6-methylquinolin-3-yl)methanol is a specialized fluorinated quinoline derivative. Because of its specific functional groups, its disposal cannot be treated as generic organic waste.

This guide provides an authoritative, step-by-step operational protocol for the safe segregation, containerization, and disposal of (8-Fluoro-6-methylquinolin-3-yl)methanol, ensuring strict regulatory compliance and laboratory safety.

Chemical Causality and Hazard Profiling

To manage a chemical safely, one must understand how its molecular architecture dictates its physical and environmental behavior. The disposal routing for (8-Fluoro-6-methylquinolin-3-yl)methanol is governed by two primary structural features:

  • The Fluorine Substituent: The presence of a covalently bound fluorine atom at the 8-position strictly classifies this compound—and any solvent mixtures containing it—as Halogenated Organic Waste [1]. Halogenated compounds must never be incinerated in standard facilities due to the risk of generating corrosive hydrogen fluoride (HF) gas or highly toxic fluorinated dioxins. They require specialized high-temperature incineration equipped with alkaline scrubbers.

  • The Quinoline Core: Quinoline and its derivatives are recognized for their acute toxicity, potential mutagenicity, and severe aquatic toxicity[2]. The EPA classifies parent quinoline as a regulated hazardous substance[3]. Therefore, environmental release (e.g., drain disposal or evaporation) is strictly prohibited, and all contaminated consumables must be treated as hazardous solid waste.

Quantitative Safety & Logistics Parameters

The following table summarizes the critical operational parameters required for the handling and disposal of this compound.

ParameterOperational StandardCausality / Rationale
Waste Stream Classification Halogenated Organic WasteFluorine atom mandates high-temp alkaline-scrubbed incineration[1].
Primary Container Material High-Density Polyethylene (HDPE) or GlassHalogenated organics can dissociate into trace acids, which rapidly corrode metal safety cans[4].
Maximum Fill Capacity 90% of Total VolumeLeaves a 10% headspace to accommodate vapor pressure expansion, preventing container rupture[5].
Required PPE Nitrile/Viton gloves, safety goggles, lab coatPrevents dermal absorption of toxic quinoline derivatives[4].
Storage Limits (SAA) < 55 GallonsRegulatory maximum for a Satellite Accumulation Area before mandatory EHS pickup[6].

Waste Segregation Decision Matrix

Proper segregation is the most critical step in hazardous waste management. Mixing incompatible waste streams can lead to catastrophic laboratory incidents.

G Start Waste Generated: (8-Fluoro-6-methylquinolin-3-yl)methanol Phase Determine Waste Phase Start->Phase Solid Solid Waste (Powder, Gloves, Weigh Boats) Phase->Solid Solid Consumables Liquid Liquid Waste (Reaction Solutions, Rinsate) Phase->Liquid Solutions / Solvents Container Seal in HDPE/Glass Container (Max 90% Fill Capacity) Solid->Container Halogenated Route to Halogenated Organic Waste Stream Liquid->Halogenated Contains Fluorine Atom Halogenated->Container Incineration High-Temperature Incineration (EPA/EHS Approved Facility) Container->Incineration EHS Pickup & Transport

Workflow for the segregation and disposal of (8-Fluoro-6-methylquinolin-3-yl)methanol waste.

Step-by-Step Disposal Protocol

This methodology is designed as a self-validating system. Do not proceed to the next step unless the prior step's validation check has been met.

Step 1: Segregation and Compatibility Verification

  • Action: Isolate (8-Fluoro-6-methylquinolin-3-yl)methanol liquid waste from non-halogenated solvents, aqueous acids, and strong bases.

  • Causality: Mixing halogenated compounds with incompatible solvents (such as acetone) can trigger exothermic reactions or explosions under certain conditions[7]. Combining them with aqueous waste complicates phase separation and drastically increases disposal costs.

  • Validation: Check the pH of any aqueous mixtures prior to bulking. Ensure the solution is neutral to prevent exothermic acid-base reactions in the waste carboy.

Step 2: Containerization

  • Action: Select a chemically resistant HDPE or borosilicate glass container.

  • Causality: Halogenated organics can slowly dissociate over time, releasing trace halogen acids (e.g., HF) that will corrode metal containers[4].

  • Validation: Before adding waste, visually inspect the container for stress fractures or interior residue. Ensure the cap features an intact PTFE (Teflon) liner to guarantee a vapor-tight seal.

Step 3: Waste Transfer

  • Action: Transfer the chemical inside a certified chemical fume hood. Fill the container to a maximum of 90% capacity[5].

  • Causality: Leaving a 10% headspace is a critical physical safeguard. It accommodates vapor pressure expansion driven by ambient temperature fluctuations in the laboratory, preventing pressure buildup and container failure.

Step 4: Labeling and SAA Storage

  • Action: Immediately affix a "Hazardous Waste" label to the container before the first drop of waste is added[6]. Write the full chemical name: "(8-Fluoro-6-methylquinolin-3-yl)methanol" alongside the solvent matrix.

  • Causality: Unambiguous nomenclature ensures that downstream Environmental Health and Safety (EHS) personnel and external contractors can accurately profile the waste for the incinerator's feed rate. Do not use abbreviations or chemical formulas[6].

  • Validation: Place the sealed, labeled container in a secondary containment bund within your designated Satellite Accumulation Area (SAA)[7].

Emergency Spill Response Protocol

In the event of an accidental release, immediate and calculated action is required to prevent environmental contamination and inhalation exposure.

  • Evacuate & Ventilate: If the spill occurs outside a fume hood, clear the immediate bench area. If inside, ensure the fume hood is operating at the optimal sash height to capture vapors.

  • Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or diatomaceous earth)[4]. Do not use combustible materials like paper towels for large solvent mixtures.

  • Collection: Using non-sparking tools, scoop the absorbed matrix into an HDPE solid waste container. Label immediately as "Solid Halogenated Spill Debris"[4].

  • Decontamination: Wash the affected surface with a suitable solvent (e.g., ethanol or acetone) followed by a mild alkaline detergent to neutralize any trace degradation products, collecting all rinsate as liquid halogenated waste[2].

References

  • Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Division of Research Safety (DRS). Available at:[Link]

  • Hazardous Waste Segregation Guide. Bucknell University Environmental Health and Safety. Available at:[Link]

  • Laboratory Waste Disposal Guidelines. University of Wollongong (UOW). Available at: [Link]

  • Halogenated Solvents Standard Operating Procedure. Washington State University (WSU) Environmental Health & Safety. Available at:[Link]

  • EPA Hazardous Substances and Reportable Quantities (49 CFR). U.S. Department of Transportation. Available at:[Link]

Sources

Handling

Definitive Guide to Personal Protective Equipment for Handling (8-Fluoro-6-methylquinolin-3-yl)methanol

This document provides comprehensive safety and logistical guidance for the handling and disposal of (8-Fluoro-6-methylquinolin-3-yl)methanol, a compound of interest for researchers, scientists, and professionals in drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This document provides comprehensive safety and logistical guidance for the handling and disposal of (8-Fluoro-6-methylquinolin-3-yl)methanol, a compound of interest for researchers, scientists, and professionals in drug development. Our commitment to your safety extends beyond providing a product; we aim to be your trusted partner in laboratory safety and chemical handling by delivering in-depth, field-proven insights. This guide is structured to provide a deep, logical, and scientifically grounded understanding of the necessary precautions for this specific chemical.

Hazard Analysis: Understanding the Risks of (8-Fluoro-6-methylquinolin-3-yl)methanol

(8-Fluoro-6-methylquinolin-3-yl)methanol is a halogenated quinoline derivative. While specific toxicological data for this compound is not extensively published, its GHS hazard classifications indicate significant potential hazards.[1] The known classifications are:

  • Acute Toxicity (Oral, Dermal, Inhalation), Category 4: This indicates that the substance can be harmful if swallowed, in contact with skin, or if inhaled.[1]

  • Skin Irritation, Category 2: The compound is likely to cause skin irritation upon contact.[1]

  • Eye Irritation, Category 2A: It is expected to cause serious eye irritation.[1]

  • Specific Target Organ Toxicity — Single Exposure, Category 3: This suggests the potential for transient organ effects from a single exposure.[1]

Given its structure as a fluorinated aromatic compound, it is also prudent to consider the general hazards associated with this class of chemicals, which can include persistence in the environment.[2]

The following DOT graph outlines the logical flow of hazard identification and the corresponding safety responses.

Hazard_Response_Flow Figure 1: Hazard Identification and Response Workflow A Chemical Identity: (8-Fluoro-6-methylquinolin-3-yl)methanol B GHS Hazard Classification A->B C Acute Toxicity (Oral, Dermal, Inhalation) - Cat. 4 Skin Irritation - Cat. 2 Eye Irritation - Cat. 2A STOT SE - Cat. 3 B->C D Engineering Controls: Chemical Fume Hood C->D E Personal Protective Equipment (PPE) C->E F Safe Handling Procedures C->F G Emergency Procedures C->G

Caption: Figure 1: Hazard Identification and Response Workflow

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to mitigate the identified hazards. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being undertaken.[3]

Primary Engineering Control: The Chemical Fume Hood

All work with (8-Fluoro-6-methylquinolin-3-yl)methanol, including weighing, mixing, and transferring, must be conducted within a certified chemical fume hood. This primary engineering control is critical for minimizing inhalation exposure.[4]

Hand Protection: Selecting the Right Gloves

Given the Category 4 dermal toxicity and skin irritant classification, appropriate glove selection is paramount. Nitrile gloves are a suitable choice for incidental contact with many chemicals, including halogenated hydrocarbons.[4][5] However, for prolonged handling or in the event of a spill, a more robust glove material should be considered.

Glove Type Protection Level Recommended Use
Nitrile Good for incidental contact with a variety of chemicals, including oils, greases, and some solvents.Standard laboratory operations, weighing, and transfers.
Neoprene Excellent resistance to acids, bases, alcohols, and hydrocarbons.Handling larger quantities or for spill cleanup.[4]
Viton® Exceptional resistance to chlorinated and aromatic solvents.Recommended for extensive handling or when using solvents.[6]

Self-Validating Protocol for Glove Integrity:

  • Pre-Use Inspection: Always inspect gloves for any signs of degradation, punctures, or tears before use.

  • Double Gloving: For procedures with a higher risk of splash or contamination, wearing two pairs of nitrile gloves is recommended.

  • Regular Changes: Change gloves frequently, and immediately if you suspect contamination.

  • Proper Removal: Remove gloves without touching the outer contaminated surface with bare skin.

Eye and Face Protection: A Non-Negotiable Barrier

The "Eye Irritation, Category 2A" classification necessitates robust eye protection.[1]

  • Chemical Splash Goggles: These are mandatory whenever handling the liquid form of the compound or solutions containing it. They provide a seal around the eyes to protect against splashes.[6]

  • Face Shield: When working with larger quantities (typically >50 mL) or when there is a significant risk of splashing, a face shield should be worn in conjunction with chemical splash goggles to protect the entire face.[6]

Standard safety glasses do not offer sufficient protection against chemical splashes and are not adequate for handling this compound.[6]

Body Protection: The Laboratory Coat

A flame-resistant lab coat is the minimum requirement for body protection. It should be fully buttoned with the sleeves rolled down. For tasks with a higher potential for splashing, a chemically resistant apron worn over the lab coat is recommended.[4]

Respiratory Protection

When used within a properly functioning chemical fume hood, additional respiratory protection is typically not required. However, in the event of a fume hood failure or a large spill, a full-face respirator with organic vapor cartridges may be necessary.[4] All personnel who may need to use a respirator must be properly fit-tested and trained in its use.

The following diagram illustrates the decision-making process for selecting appropriate PPE.

PPE_Selection_Workflow Figure 2: PPE Selection Workflow A Task: Handling (8-Fluoro-6-methylquinolin-3-yl)methanol B Work Inside a Chemical Fume Hood? A->B C Standard PPE: - Nitrile Gloves - Chemical Splash Goggles - Lab Coat B->C Yes D Do Not Proceed. Consult EHS. B->D No E Risk of Splash? C->E F Add Face Shield and Chemically Resistant Apron E->F Yes G End E->G No F->G

Caption: Figure 2: PPE Selection Workflow

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling (8-Fluoro-6-methylquinolin-3-yl)methanol is crucial for minimizing exposure risk.

  • Preparation:

    • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

    • Gather all necessary equipment and reagents before introducing the chemical.

    • Don the appropriate PPE as outlined in the previous section.

  • Weighing and Transfer:

    • Conduct all weighing and transfers of the solid or liquid compound within the fume hood.

    • Use a disposable weighing boat or container to prevent contamination of balances.

    • If transferring a solution, use a pipette or other controlled dispensing method to minimize splashes.

  • During the Reaction:

    • Keep the reaction vessel within the fume hood at all times.

    • Ensure all containers are clearly labeled.

    • Maintain good housekeeping within the fume hood to prevent clutter and potential for spills.

  • Post-Procedure:

    • Decontaminate any reusable equipment that has come into contact with the chemical.

    • Wipe down the work surface of the fume hood with an appropriate solvent and then a cleaning solution.

    • Properly dispose of all waste as detailed in the following section.

    • Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan: Managing Fluorinated Waste

Due to the presence of fluorine, the disposal of (8-Fluoro-6-methylquinolin-3-yl)methanol and its associated waste must be handled with care. Halogenated organic compounds require specific disposal protocols.

  • Solid Waste:

    • Contaminated consumables such as gloves, weighing boats, and paper towels should be collected in a dedicated, labeled hazardous waste container.

    • The container should be clearly marked as "Halogenated Organic Waste."

  • Liquid Waste:

    • Unused or waste solutions containing (8-Fluoro-6-methylquinolin-3-yl)methanol should be collected in a sealed, labeled, and chemically compatible waste container.

    • The container must be labeled as "Halogenated Organic Waste" and the chemical constituents listed.

    • Do not mix halogenated waste with non-halogenated waste streams.

  • Disposal Method:

    • All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.

    • Thermal treatment, such as incineration at high temperatures, is a common method for the destruction of fluorinated organic compounds.[7]

Emergency Procedures: Responding to Spills and Exposures

In the event of an accidental release or exposure, immediate and correct action is critical.

Spills
  • Small Spills (within the fume hood):

    • Alert others in the immediate area.

    • Wearing appropriate PPE (including double gloves and a lab coat), absorb the spill with a chemical absorbent pad or inert material (e.g., vermiculite).

    • Collect the contaminated absorbent material in a sealed bag and place it in the halogenated solid waste container.

    • Decontaminate the area with a suitable solvent and then a cleaning solution.

  • Large Spills (outside the fume hood):

    • Evacuate the immediate area.

    • Alert your supervisor and your institution's EHS office immediately.

    • Prevent others from entering the area.

    • Only personnel trained in hazardous spill response should attempt to clean up a large spill.

Personnel Exposure
  • Skin Contact:

    • Immediately flush the affected area with copious amounts of water for at least 15 minutes.[8]

    • Remove any contaminated clothing while under the safety shower.

    • Seek immediate medical attention.

  • Eye Contact:

    • Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[9]

    • Remove contact lenses if present and easy to do.

    • Seek immediate medical attention.

  • Inhalation:

    • Move the affected person to fresh air.

    • If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.

    • Seek immediate medical attention.

  • Ingestion:

    • Do NOT induce vomiting.

    • Rinse the mouth with water.

    • Seek immediate medical attention.[8]

References

  • Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl - EPA. (2024, April 8). Retrieved from [Link]

  • Personal Protective Equipment Selection Guide. (2015, July 22). Retrieved from [Link]

  • SAFETY DATA SHEET 2. Hazards identification 3. Composition/information on ingredients. (2021, June 10). Retrieved from [Link]

  • US20160046506A1 - Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor - Google Patents. (n.d.).
  • Total Organic Fluorine (TOF) for Compliance with QLD Waste Disposal Guideline ERA 60 - ALS Global. (n.d.). Retrieved from [Link]

  • (8-fluoroquinolin-3-yl)methanol — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

  • Section 6C: Protective Equipment - Environmental Health and Safety - Princeton University. (n.d.). Retrieved from [Link]

  • Should potentially harmful chemicals be appraised by class, not one at a time? - Mongabay. (2026, March 20). Retrieved from [Link]

  • Synthesis of Quinolines: A Green Perspective | ACS Sustainable Chemistry & Engineering. (2016, June 28). Retrieved from [Link]

  • SYNTHESIS AND BIOLOGICAL EVALUATION OF QUINOLINE DERIVATIVE FOR ANTI MICROBIAL ACTIVITY - IJCRT.org. (n.d.). Retrieved from [Link]

  • Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity - MDPI. (2022, November 18). Retrieved from [Link]

  • Teflon disposal: new eco-friendly method recycles fluorine - Rinnovabili. (2025, October 23). Retrieved from [Link]

  • SAFETY DATA SHEET - Fisher Scientific. (n.d.). Retrieved from [Link]

  • Protocol for the synthesis of quinoline derivatives. - ResearchGate. (n.d.). Retrieved from [Link]

  • WO2003093239A2 - Process for the preparation of quinoline derivatives - Google Patents. (n.d.).
  • Lab Safety Equipment & PPE - ChemTalk. (n.d.). Retrieved from [Link]

  • (PDF) Chemical Recycling of Hydrofluorocarbons by Transfer Fluorination - ResearchGate. (2026, January 22). Retrieved from [Link]

  • Safety Data Sheet Methanol - DCMR. (n.d.). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.